Benzo[d]thiazole-4-carbaldehyde

• CAS: 1213833-90-9

Core Science & Biosynthesis

The Enduring Scaffold: A Technical Guide to the History, Synthesis, and Applications of Benzo[d]thiazole Compounds

Abstract

The benzo[d]thiazole core, a deceptively simple fusion of benzene and thiazole rings, has captivated chemists for over a century. Its discovery opened the door to a vast and ever-expanding landscape of synthetic chemistry and pharmacological innovation. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the history, fundamental properties, synthesis, and diverse applications of this remarkable heterocyclic scaffold. From its early discovery to its contemporary role in cutting-edge therapeutics and material science, the benzo[d]thiazole moiety continues to prove its versatility and significance. This guide is structured to provide a logical and insightful narrative, grounded in scientific integrity and supported by detailed experimental protocols and mechanistic explorations.

A Legacy of Discovery: The Genesis of Benzo[d]thiazole Chemistry

The story of benzo[d]thiazole begins in the late 19th century, a period of fervent discovery in organic chemistry. The initial synthesis of a substituted benzo[d]thiazole is credited to the eminent German chemist August Wilhelm von Hofmann in 1887.[1][2] In his seminal work, Hofmann reported the formation of 2-substituted benzothiazoles, laying the foundational stone for a new class of heterocyclic compounds.[1][2] His pioneering efforts, which involved the reaction of 2-aminothiophenol with various reagents, unveiled a versatile and robust synthetic pathway that remains a cornerstone of benzothiazole chemistry to this day.[1]

Following Hofmann's discovery, other notable chemists of the era contributed to the burgeoning field. The Jacobsen cyclization, another early and significant method, provided an alternative route to these compounds through the radical cyclization of thiobenzanilides.[1][2] In the early 1900s, the Hugerschoff synthesis emerged, demonstrating that 2-aminobenzothiazoles could be formed from the cyclization of arylthioureas with bromine.[2][3] These early synthetic explorations not only established the fundamental chemistry of the benzo[d]thiazole scaffold but also hinted at the vast potential for derivatization and the diverse properties that would later be uncovered.

The Benzo[d]thiazole Core: Structure and Physicochemical Properties

The benzo[d]thiazole scaffold is an aromatic heterocyclic compound with the molecular formula C₇H₅NS.[4] It consists of a five-membered 1,3-thiazole ring fused to a benzene ring.[4] This fusion of a π-electron-rich benzene ring with the electron-withdrawing thiazole ring imparts a unique electronic character to the molecule, influencing its reactivity and intermolecular interactions.

Caption: Core structure of the Benzo[d]thiazole scaffold.

Table 1: Physicochemical Properties of Benzo[d]thiazole

Property	Value
Molecular Formula	C₇H₅NS
Molar Mass	135.19 g/mol
Appearance	Colorless to pale yellow liquid
Melting Point	2 °C
Boiling Point	227-228 °C
pKa (of protonated nitrogen)	~2.3
Solubility	Sparingly soluble in water, soluble in organic solvents

The planarity of the bicyclic system and the presence of both hydrogen bond donors and acceptors (in substituted derivatives) are crucial for its interaction with biological targets. The aromaticity of the ring system contributes to its thermal stability. The thiazole ring is generally susceptible to nucleophilic attack at the C2 position, especially when substituted with a good leaving group. Conversely, the benzene ring can undergo electrophilic substitution, with the position of substitution being directed by the electron-withdrawing nature of the fused thiazole ring and any existing substituents.

The Art of Synthesis: Crafting the Benzo[d]thiazole Scaffold

The versatility of the benzo[d]thiazole scaffold is matched by the variety of synthetic methods developed for its construction. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

The Cornerstone Condensation: 2-Aminothiophenol as the Key Precursor

The most prevalent and versatile method for synthesizing 2-substituted benzo[d]thiazoles involves the condensation of 2-aminothiophenol with a variety of electrophilic partners.[1][2] This approach offers a direct and efficient route to a wide array of derivatives.

Caption: General workflow for the synthesis of 2-substituted benzo[d]thiazoles.

Mechanism Insight: The reaction typically proceeds through the initial formation of a Schiff base (with aldehydes) or an amide (with carboxylic acids or acyl chlorides) between the amino group of 2-aminothiophenol and the electrophile.[5] This is followed by an intramolecular cyclization, where the nucleophilic thiol group attacks the electrophilic carbon of the intermediate. The final step involves dehydration and aromatization to yield the stable benzo[d]thiazole ring system.[5]

Common Electrophilic Partners:

• Aldehydes: Condensation with aldehydes in the presence of an oxidizing agent or under acidic conditions is a widely used method.[6]

• Carboxylic Acids: Direct condensation with carboxylic acids often requires a dehydrating agent like polyphosphoric acid (PPA) or a catalyst to facilitate the reaction.[5]

• Acyl Chlorides: This is a highly efficient method where the reaction proceeds readily, often in the presence of a base to neutralize the HCl byproduct.[5]

• Nitriles: The reaction with nitriles, often catalyzed by a Brønsted acid, provides another route to 2-substituted benzothiazoles.[7]

The Jacobsen Cyclization: A Radical Approach

The Jacobsen cyclization offers an alternative pathway, particularly for the synthesis of 2-arylbenzothiazoles.[1] This method involves the oxidative cyclization of N-arylthiobenzamides using an oxidizing agent such as potassium ferricyanide in an alkaline medium.[1][2] The reaction is believed to proceed through a radical mechanism.[1]

The Hugerschoff Synthesis of 2-Aminobenzothiazoles

For the specific synthesis of 2-aminobenzothiazoles, the Hugerschoff reaction is a classical and effective method.[3][8] This reaction involves the treatment of an arylthiourea with bromine in a suitable solvent like chloroform.[3] The bromine acts as an oxidizing agent, promoting the electrophilic cyclization to form the 2-aminobenzothiazole ring.

A Scaffold of Significance: Applications of Benzo[d]thiazole Compounds

The unique structural and electronic properties of the benzo[d]thiazole nucleus have led to its widespread application in various scientific and industrial fields. Its derivatives have demonstrated a remarkable range of biological activities and have found utility as functional materials.[4][9][10]

In the Realm of Medicine: A Privileged Pharmacophore

The benzo[d]thiazole scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to bind to a variety of biological targets with high affinity.[9] This has led to the development of numerous drugs and clinical candidates with diverse therapeutic applications.

4.1.1. The Fight Against Cancer:

Benzo[d]thiazole derivatives have emerged as a significant class of anticancer agents, exhibiting activity against a wide range of cancer cell lines.[4][9][10][11][12] Their mechanisms of action are often multifaceted and target key pathways involved in cancer progression.

• Kinase Inhibition: Many 2-substituted benzothiazoles act as potent inhibitors of protein tyrosine kinases (PTKs), which are crucial enzymes in cellular signaling pathways that are often dysregulated in cancer.[13] The benzothiazole scaffold can mimic the adenine portion of ATP, allowing it to competitively bind to the ATP-binding site of kinases, thereby blocking their catalytic activity and inhibiting downstream signaling pathways that promote cell proliferation and survival.[13] For instance, certain derivatives have shown inhibitory activity against ABL1 and ABL2 kinases, which are implicated in chronic myeloid leukemia.[13]

Caption: Mechanism of action of benzothiazole derivatives as kinase inhibitors.

• Carbonic Anhydrase Inhibition: Some benzothiazole derivatives have been identified as potent inhibitors of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and XII.[9] These enzymes play a crucial role in maintaining the pH balance in tumor microenvironments, which is essential for tumor growth and metastasis.[9] By inhibiting these CAs, benzothiazole compounds can disrupt the pH regulation of tumors, leading to the suppression of tumor growth.[9]

Notable Benzo[d]thiazole-Containing Drugs:

• Riluzole: An approved drug for the treatment of amyotrophic lateral sclerosis (ALS), Riluzole is a 2-aminobenzothiazole derivative. Its neuroprotective effects are believed to be mediated through the inhibition of glutamate release, inactivation of voltage-gated sodium channels, and interference with intracellular signaling events.

• Pramipexole: Used in the management of Parkinson's disease and restless legs syndrome, Pramipexole is a dopamine agonist that contains a 2-aminobenzothiazole core. It stimulates dopamine receptors in the brain, compensating for the dopamine deficiency characteristic of Parkinson's disease.

4.1.2. Neurodegenerative Diseases and Diagnostics:

The benzo[d]thiazole scaffold has also found applications in the context of neurodegenerative diseases, particularly Alzheimer's disease.

• Thioflavin T (ThT): This fluorescent dye, a derivative of benzothiazole, is widely used for the detection and quantification of amyloid fibrils, which are pathological hallmarks of Alzheimer's disease. ThT exhibits a characteristic increase in fluorescence upon binding to the beta-sheet structures of amyloid aggregates, making it an invaluable tool in Alzheimer's research and diagnostics.

Beyond the Body: Industrial and Material Science Applications

The utility of benzo[d]thiazole compounds extends beyond the pharmaceutical realm into various industrial applications.

• Rubber Vulcanization: 2-Mercaptobenzothiazole (MBT) and its derivatives are extensively used as accelerators in the sulfur vulcanization of rubber. They play a critical role in controlling the rate and efficiency of the cross-linking process, which imparts strength, elasticity, and durability to rubber products.

• Dyes and Pigments: The conjugated π-system of the benzo[d]thiazole ring makes it an excellent chromophore. As a result, many benzothiazole derivatives are used as dyes and pigments, exhibiting a wide range of colors and good stability. Thioflavin is a notable example of a benzothiazole-based dye.

A Case Study in Nature: The Luminous Chemistry of Firefly Luciferin

One of the most fascinating natural occurrences of a benzo[d]thiazole derivative is in the bioluminescent system of fireflies. Firefly luciferin, the substrate for the enzyme luciferase, is a complex molecule containing a benzo[d]thiazole core.[14][15][16] The biosynthesis of firefly luciferin is an intricate process that is believed to involve the condensation of two molecules of L-cysteine and a p-benzoquinone derivative.[14] The decarboxylation of L-cysteine is a key step in the formation of the benzothiazole ring.[14][15] The enzymatic oxidation of luciferin by luciferase in the presence of ATP and oxygen results in the emission of light, a phenomenon that has been harnessed as a powerful tool in molecular biology for reporter gene assays and other sensitive detection methods.

In the Laboratory: A Practical Guide to Synthesis and Characterization

To provide a practical context for the synthesis of these important compounds, this section details a representative experimental protocol for the preparation of 2-phenylbenzo[d]thiazole and outlines its characterization.

Experimental Protocol: Synthesis of 2-Phenylbenzo[d]thiazole

This protocol describes the synthesis of 2-phenylbenzo[d]thiazole via the condensation of 2-aminothiophenol with benzaldehyde.

Materials:

• 2-Aminothiophenol

• Benzaldehyde

• Ethanol

• Hydrochloric acid (HCl)

• Hydrogen peroxide (H₂O₂) (30% solution)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-aminothiophenol (1.0 eq) and benzaldehyde (1.0 eq) in ethanol.[6]

• To this solution, add a mixture of 30% hydrogen peroxide and hydrochloric acid as a catalyst.[6]

• Stir the reaction mixture at room temperature for 1 hour.[6] Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 2-phenylbenzo[d]thiazole.[17][18]

Characterization of 2-Phenylbenzo[d]thiazole

The structure and purity of the synthesized 2-phenylbenzo[d]thiazole can be confirmed by various spectroscopic techniques.

Table 2: Spectroscopic Data for 2-Phenylbenzo[d]thiazole

Technique	Observed Data
¹H NMR (CDCl₃, 400 MHz)	δ 8.15-8.12 (m, 3H), 7.93-7.91 (d, 1H), 7.53-7.51 (m, 4H), 7.42 (t, 1H)[17]
¹³C NMR (CDCl₃, 100 MHz)	δ 167.3, 152.5, 136.1, 133.8, 130.2, 128.1, 127.6, 126.7, 125.5, 124.4, 122.1[17]
IR (KBr, cm⁻¹)	3065 (Ar C-H), 1590-1434 (C=C and C=N stretching)[17]
Mass Spec (EI)	m/z 211 (M⁺)[19][20]

The provided spectroscopic data are consistent with the structure of 2-phenylbenzo[d]thiazole. The ¹H and ¹³C NMR spectra show the characteristic signals for the aromatic protons and carbons of both the benzothiazole and phenyl rings.[17][21][22][23] The IR spectrum displays the typical absorptions for aromatic C-H and C=C/C=N bonds.[17] The mass spectrum confirms the molecular weight of the compound.[19]

Conclusion: The Ever-Evolving Legacy of Benzo[d]thiazole

From its discovery in the late 19th century to its current status as a privileged scaffold in medicinal chemistry and a versatile component in material science, the benzo[d]thiazole core has demonstrated an enduring legacy. The simplicity of its structure belies the complexity and diversity of its chemistry and applications. The continuous development of novel synthetic methodologies and the ongoing exploration of its biological activities ensure that the story of benzo[d]thiazole is far from over. As researchers continue to unlock the potential of this remarkable heterocyclic system, we can anticipate the emergence of new therapeutics, advanced materials, and a deeper understanding of the fundamental principles that govern the interplay between chemical structure and function.

References

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• (n.d.). Complete H-1 and C-13 NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster.
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• Frasinyuk, M., et al. (2022). Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents. Molecules, 27(15), 4945.
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An In-depth Technical Guide to the FT-IR and Mass Spectrometry Analysis of Benzo[d]thiazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzo[d]thiazole-4-carbaldehyde is a heterocyclic compound of significant interest in medicinal chemistry and materials science, serving as a versatile building block for the synthesis of novel bioactive molecules and functional materials. A thorough understanding of its structural and chemical properties is paramount for its effective application. This technical guide provides a comprehensive analysis of Benzo[d]thiazole-4-carbaldehyde using two pivotal analytical techniques: Fourier-Transform Infrared (FT-IR) Spectroscopy and Mass Spectrometry (MS). We delve into the theoretical underpinnings of these methods, present detailed experimental protocols, and offer in-depth interpretations of the spectral data. This guide is designed to equip researchers with the necessary knowledge to confidently identify and characterize this important molecule.

Introduction: The Significance of Benzo[d]thiazole-4-carbaldehyde

The benzothiazole scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of a carbaldehyde group at the 4-position of the benzo[d]thiazole core provides a reactive handle for further chemical modifications, making it a key intermediate in the synthesis of diverse compound libraries. Accurate and reliable analytical characterization is the bedrock of chemical synthesis and drug development, ensuring the identity, purity, and stability of the target compound. FT-IR and mass spectrometry are indispensable tools in this regard, offering complementary information about the molecule's functional groups and molecular weight, respectively.

Fourier-Transform Infrared (FT-IR) Spectroscopy Analysis

FT-IR spectroscopy probes the vibrational modes of a molecule by measuring its absorption of infrared radiation. The resulting spectrum is a unique fingerprint of the compound, revealing the presence of specific functional groups.

Theoretical Framework

Molecules are not static entities; their constituent atoms are in constant motion. When a molecule absorbs infrared radiation of a specific frequency, it transitions to a higher vibrational energy level. The frequencies of absorbed radiation correspond to the natural vibrational frequencies of the molecule's bonds. These vibrations can be categorized as stretching (changes in bond length) or bending (changes in bond angle). The position, intensity, and shape of the absorption bands in an FT-IR spectrum provide a wealth of information about the molecular structure.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FT-IR

Attenuated Total Reflectance (ATR) is a widely used sampling technique in FT-IR that allows for the direct analysis of solid and liquid samples with minimal preparation.

Instrumentation:

• A Fourier-Transform Infrared Spectrometer equipped with a Diamond ATR accessory.

Procedure:

• Background Spectrum Acquisition: Before analyzing the sample, a background spectrum of the clean, empty ATR crystal is recorded. This accounts for any absorbance from the instrument and the surrounding environment (e.g., CO2, water vapor).

• Sample Application: A small amount of solid Benzo[d]thiazole-4-carbaldehyde is placed directly onto the ATR crystal.

• Pressure Application: A pressure arm is applied to ensure intimate contact between the sample and the crystal.

• Spectrum Acquisition: The sample spectrum is then recorded. The instrument's software automatically subtracts the background spectrum to produce the final absorbance or transmittance spectrum of the sample.

• Data Processing: The resulting spectrum is typically baseline-corrected and peak-picked to identify the wavenumbers of the absorption maxima.

Data Interpretation: Characteristic Vibrational Modes

The FT-IR spectrum of Benzo[d]thiazole-4-carbaldehyde is expected to exhibit a series of characteristic absorption bands corresponding to its distinct functional groups. The interpretation is based on established correlation tables and data from structurally similar compounds.[1][2]

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Rationale and In-depth Insights
~3100 - 3000	Aromatic C-H Stretch	Medium to Weak	These absorptions arise from the stretching vibrations of the C-H bonds on the benzene ring of the benzothiazole system.
~2850 and ~2750	Aldehydic C-H Stretch	Weak to Medium	The presence of two distinct bands, often referred to as a "Fermi doublet," is a hallmark of the aldehyde functional group. The lower frequency band (~2750 cm⁻¹) is particularly diagnostic as it appears in a region with few other absorptions.[3]
~1700	Carbonyl (C=O) Stretch	Strong	This strong absorption is due to the stretching vibration of the carbonyl group in the aldehyde. Its position can be influenced by conjugation with the aromatic ring, which may shift it to a slightly lower wavenumber compared to a saturated aldehyde.[3]
~1600 - 1450	Aromatic C=C Stretch	Medium to Strong	These bands correspond to the in-plane stretching vibrations of the carbon-carbon double bonds within the benzene and thiazole rings. The presence of multiple bands in this region is characteristic of aromatic systems.
~1400 - 1200	C-N and C-S Stretching	Medium	The stretching vibrations of the C-N and C-S bonds within the thiazole ring are expected in this region. These can be coupled with other vibrations, making definitive assignment challenging without computational support.
~900 - 675	Aromatic C-H Out-of-Plane Bending	Strong	The substitution pattern on the benzene ring influences the position of these strong bands. For a 1,2,4-trisubstituted benzene ring, characteristic bands are expected in this region.

Diagram of the Experimental Workflow for FT-IR Analysis:

Caption: Workflow for ATR-FT-IR analysis of Benzo[d]thiazole-4-carbaldehyde.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to elucidate the structure.

Theoretical Framework

In a typical mass spectrometer, a sample is first vaporized and then ionized. The most common ionization technique for small organic molecules is Electron Ionization (EI). In EI-MS, high-energy electrons bombard the sample molecules, knocking off an electron to form a molecular ion (M•+), which is a radical cation. The molecular ion can then undergo fragmentation, breaking into smaller charged fragments and neutral species. The mass spectrometer separates these ions based on their m/z ratio and detects their relative abundance. The resulting mass spectrum is a plot of relative intensity versus m/z.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Instrumentation:

• A mass spectrometer with an electron ionization source, coupled to a gas chromatograph (GC-MS) or with a direct insertion probe.

Procedure:

• Sample Introduction: A dilute solution of Benzo[d]thiazole-4-carbaldehyde in a volatile solvent (e.g., methanol or dichloromethane) is injected into the GC, or a small amount of the solid is placed on a direct insertion probe.

• Ionization: In the ion source, the sample is vaporized and bombarded with a beam of electrons (typically at 70 eV).

• Mass Analysis: The resulting ions are accelerated into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

• Detection: An electron multiplier or other detector records the abundance of each ion.

• Data Acquisition: The mass spectrum is generated by the instrument's software.

Data Interpretation: Fragmentation Pathway

The mass spectrum of Benzo[d]thiazole-4-carbaldehyde is expected to show a molecular ion peak corresponding to its molecular weight. The fragmentation pattern will be dictated by the stability of the resulting fragments.

Predicted Fragmentation of Benzo[d]thiazole-4-carbaldehyde:

The molecular weight of Benzo[d]thiazole-4-carbaldehyde (C₈H₅NOS) is approximately 163.20 g/mol . The molecular ion peak (M•+) is therefore expected at m/z = 163.

Key Fragmentation Pathways:

• Loss of a Hydrogen Radical ([M-H]⁺): Aldehydes can readily lose the aldehydic hydrogen, resulting in a stable acylium ion. This would produce a fragment at m/z = 162.

• Loss of Carbon Monoxide ([M-CO]⁺): A characteristic fragmentation of aromatic aldehydes is the loss of a neutral carbon monoxide molecule from the [M-H]⁺ ion or directly from the molecular ion. This would lead to a fragment at m/z = 135 (from M•+) or m/z = 134 (from [M-H]⁺). The fragment at m/z 135 would correspond to the benzothiazole radical cation.

• Formation of the Benzothiazole Cation: The fragment at m/z = 135 is expected to be a prominent peak, representing the stable benzothiazole ring system.

• Further Fragmentation of the Benzothiazole Ring: The benzothiazole cation (m/z = 135) can further fragment, for instance, by losing a hydrogen cyanide (HCN) molecule to give a fragment at m/z = 108.

Table of Predicted Mass Spectrometry Fragments:

m/z	Proposed Fragment	Formula	Notes
163	Molecular Ion (M•+)	[C₈H₅NOS]•+	The parent ion.
162	[M-H]⁺	[C₈H₄NOS]⁺	Loss of the aldehydic hydrogen.
135	[M-CO]•+	[C₇H₅NS]•+	Loss of carbon monoxide from the molecular ion.
134	[M-H-CO]⁺	[C₇H₄NS]⁺	Loss of carbon monoxide from the [M-H]⁺ fragment.
108	[C₆H₄S]•+	[C₆H₄S]•+	Loss of HCN from the benzothiazole radical cation.

Diagram of the Predicted Mass Spectrometry Fragmentation Pathway:

Caption: Predicted EI-MS fragmentation pathway for Benzo[d]thiazole-4-carbaldehyde.

Conclusion

This technical guide has provided a comprehensive overview of the FT-IR and mass spectrometry analysis of Benzo[d]thiazole-4-carbaldehyde. By understanding the principles behind these techniques and the expected spectral data, researchers can confidently identify and characterize this important synthetic intermediate. The detailed protocols and data interpretation guidelines presented herein serve as a valuable resource for scientists in academic and industrial settings, facilitating the advancement of research in medicinal chemistry and materials science.

References

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An In-depth Technical Guide to the Electron Density Distribution in the Benzo[d]thiazole Ring System

This guide provides a comprehensive technical overview of the electron density distribution within the benzo[d]thiazole ring system, a crucial heterocyclic scaffold in medicinal chemistry and materials science. We will delve into the theoretical underpinnings and experimental validations that define its reactivity, spectroscopic properties, and biological interactions. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important chemical entity.

Introduction: The Significance of the Benzo[d]thiazole Scaffold

The benzo[d]thiazole core, formed by the fusion of a benzene and a thiazole ring, is a privileged structure in drug discovery and organic electronics.[1] Its derivatives exhibit a wide array of biological activities, including antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties.[1][2] The unique electronic properties of the benzo[d]thiazole system also make it a valuable component in organic light-emitting diodes (OLEDs) and other electronic materials.[3] The biological and material functions of these molecules are intrinsically linked to the distribution of electrons within the fused ring system. Understanding this distribution is paramount for designing novel compounds with tailored properties.

Structurally, benzo[d]thiazoles can engage in various non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical for their binding to biological targets like enzymes and nucleic acids.[1] These interactions are governed by the molecule's electrostatic potential, which is a direct consequence of its electron density distribution.

Theoretical Framework: Unveiling Electron Distribution through Computational Chemistry

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for elucidating the electronic structure of molecules like benzo[d]thiazole.[4] DFT calculations provide reliable insights into molecular geometry, orbital energies, and charge distributions at a manageable computational cost.[4]

Molecular Geometry and Planarity

The benzo[d]thiazole ring system is essentially planar. X-ray crystallography studies on various derivatives confirm this planarity, with root-mean-square deviations typically being very small.[3] This planarity facilitates π-electron delocalization across the fused rings, which is a key feature of its electronic structure.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity and electronic transitions. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (ΔE), is a measure of the molecule's kinetic stability and chemical reactivity.[2]

• A smaller HOMO-LUMO gap indicates a more reactive molecule, as it is easier to excite an electron from the HOMO to the LUMO.[2]

• A larger HOMO-LUMO gap suggests greater stability and lower reactivity.[2]

Studies on various benzo[d]thiazole derivatives have shown that the HOMO-LUMO gap typically falls within the range of 4.46–4.73 eV.[2] The distribution of the HOMO and LUMO across the molecule reveals the regions most likely to act as electron donors (HOMO) and electron acceptors (LUMO). In many benzo[d]thiazole derivatives, the electron density in the HOMO is concentrated on the benzothiazole moiety, while the LUMO may be distributed across the entire molecule or localized on a substituent. This distribution dictates the nature of charge transfer within the molecule.[5]

The nature and position of substituents on the benzo[d]thiazole ring have a profound impact on the HOMO-LUMO gap. Electron-withdrawing groups, such as trifluoromethyl (-CF3), tend to decrease the energy gap, making the molecule more reactive.[2] Conversely, electron-donating groups can increase the gap, leading to greater stability.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) provides a visual representation of the charge distribution within a molecule. It is a valuable tool for identifying the regions that are electron-rich (negative potential, typically colored red) and electron-poor (positive potential, typically colored blue).[2]

• Electron-rich regions are susceptible to electrophilic attack.

• Electron-poor regions are prone to nucleophilic attack.

In the benzo[d]thiazole ring system, the nitrogen atom of the thiazole ring is typically an electron-rich site, making it a potential site for protonation and hydrogen bonding.[4] The distribution of electrostatic potential across the rest of the ring system is influenced by the presence of substituents. MEP analysis is instrumental in predicting the intermolecular interactions that govern the binding of benzo[d]thiazole derivatives to their biological targets.[2]

Experimental Determination of Electron Density

While computational methods provide powerful predictive models, experimental techniques are essential for validating and refining our understanding of electron density distribution.

X-ray Crystallography

X-ray diffraction analysis of single crystals provides precise information about the three-dimensional arrangement of atoms in a molecule, including bond lengths and angles.[3] This data serves as a crucial benchmark for validating the geometries predicted by computational methods. The planarity of the benzo[d]thiazole ring system has been consistently confirmed by X-ray crystallography.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for probing the local electronic environment of atomic nuclei.[2] The chemical shift of a nucleus is highly sensitive to the electron density around it.

• ¹H NMR: The chemical shifts of protons attached to the benzo[d]thiazole ring provide information about the electron density at different positions. For the parent benzothiazole, the proton at position 2 of the thiazole ring is typically the most deshielded, appearing at a lower field in the spectrum.[6]

• ¹³C NMR: The chemical shifts of the carbon atoms in the ring system offer a more direct measure of the electron density at each carbon.

Computational methods, such as the Gauge-Independent Atomic Orbital (GIAO) method, can accurately predict NMR chemical shifts, and the correlation between calculated and experimental values provides strong support for the computed electron density distribution.[2]

Reactivity and Chemical Behavior

The electron density distribution directly governs the chemical reactivity of the benzo[d]thiazole ring system.

• Electrophilic Aromatic Substitution: The benzene portion of the ring system can undergo electrophilic aromatic substitution. The positions of substitution are directed by the electron-donating or -withdrawing nature of the thiazole ring and any other substituents present.

• Nucleophilic Attack: The electron-deficient carbon atom at position 2 of the thiazole ring is susceptible to nucleophilic attack, particularly if a good leaving group is present.

• Acidity/Basicity: The nitrogen atom in the thiazole ring imparts weak basicity to the molecule.[2]

Workflow for Analyzing Electron Density Distribution

A robust workflow for investigating the electron density of a novel benzo[d]thiazole derivative integrates both computational and experimental approaches.

Workflow for Electron Density Analysis

Detailed Experimental and Computational Protocols

Computational Protocol: DFT Analysis

• Structure Building: Construct the 3D structure of the benzo[d]thiazole derivative using molecular modeling software.

• Geometry Optimization: Perform geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-311G(d,p)). This step finds the lowest energy conformation of the molecule.[2]

• Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (no imaginary frequencies).

• Electronic Property Calculation: From the optimized geometry, calculate key electronic properties:

  • HOMO and LUMO energies and orbitals.

  • Molecular Electrostatic Potential (MEP) map.

  • Mulliken or Natural Bond Orbital (NBO) population analysis for atomic charges.

• NMR Chemical Shift Calculation: Use the GIAO method to predict ¹H and ¹³C NMR chemical shifts.[2]

Experimental Protocol: Synthesis and Spectroscopic Characterization

• Synthesis: Synthesize the target benzo[d]thiazole derivative using established synthetic routes, such as the reaction of 2-aminothiophenol with a carboxylic acid or aldehyde.[7][8]

• Purification: Purify the synthesized compound using techniques like recrystallization or column chromatography.

• Spectroscopic Analysis:

  • NMR Spectroscopy: Record ¹H and ¹³C NMR spectra to confirm the structure and assign chemical shifts.

  • Mass Spectrometry: Determine the molecular weight of the compound.

  • IR and UV-Vis Spectroscopy: Obtain infrared and ultraviolet-visible spectra to identify functional groups and study electronic transitions.

• X-ray Crystallography (if suitable crystals are obtained): Grow single crystals and perform X-ray diffraction analysis to determine the precise molecular structure.

Data Presentation and Interpretation

Quantitative data from both computational and experimental analyses should be systematically tabulated for clear comparison and interpretation.

Table 1: Comparison of Experimental and Calculated ¹H NMR Chemical Shifts (ppm)

Proton Position	Experimental δ (ppm)	Calculated δ (ppm)	Difference (ppm)
H-2	8.97	Value from GIAO
H-4	8.14	Value from GIAO
H-5	7.46	Value from GIAO
H-6	7.51	Value from GIAO
H-7	7.94	Value from GIAO

Table 2: Calculated Electronic Properties of Benzo[d]thiazole Derivatives

Derivative	E_HOMO (eV)	E_LUMO (eV)	ΔE (eV)	Dipole Moment (D)
Unsubstituted	Value	Value	Value	1.40
2-NH₂	Value	Value	Value	1.96
2-OH	Value	Value	Value	0.50
2-SH	Value	Value	Value	0.91
Other Derivatives	...	...	...	...

Conclusion

The electron density distribution in the benzo[d]thiazole ring system is a complex interplay of aromaticity, heteroatom effects, and substituent influences. A thorough understanding of this distribution, achieved through a synergistic combination of computational modeling and experimental validation, is fundamental to the rational design of new benzo[d]thiazole-based compounds for applications in medicine and materials science. By leveraging the insights gained from techniques like DFT, MEP analysis, and NMR spectroscopy, researchers can effectively predict and modulate the chemical and biological properties of this versatile heterocyclic scaffold.

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The Ubiquitous Benzothiazole: A Technical Guide to Its Natural Occurrence, Biosynthesis, and Isolation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Benzothiazole Scaffold in Nature

The benzothiazole moiety, a bicyclic system featuring a benzene ring fused to a thiazole ring, is a privileged scaffold in both natural product chemistry and medicinal chemistry.[1] While extensively utilized in synthetic pharmaceuticals for a wide array of therapeutic applications including anticancer, antimicrobial, and anti-inflammatory agents, the foundational inspiration for many of these discoveries lies in nature's own molecular architecture.[2][3] Naturally occurring benzothiazole derivatives are found in a diverse range of organisms, from the luminescent lanterns of fireflies to the defensive secretions of marine sponges and as volatile signals in plants.[1][4] These natural products exhibit a remarkable spectrum of biological activities, underscoring their evolutionary importance and their potential as leads for novel drug development.[2]

This technical guide provides a comprehensive exploration of the natural occurrence of benzothiazole derivatives. It is designed for researchers and drug development professionals, offering not just a catalog of these fascinating molecules, but also a deeper understanding of their biosynthetic origins, ecological roles, and the practical methodologies for their extraction, isolation, and structural elucidation. By explaining the causality behind experimental choices and providing detailed protocols, this guide aims to equip scientists with the knowledge to effectively explore this rich area of natural product chemistry.

A Survey of Naturally Occurring Benzothiazole Derivatives

Benzothiazole and its derivatives are distributed across various kingdoms of life, often serving critical biological functions for the producing organism.

In the Animal Kingdom: The Light of the Firefly and Marine Defenses

Perhaps the most iconic naturally occurring benzothiazole is D-luciferin , the substrate for the luciferase enzyme responsible for the bioluminescence in fireflies.[4] This fascinating molecule is a testament to the intricate biosynthetic capabilities of insects. Beyond bioluminescence, marine invertebrates, particularly sponges, are a prolific source of complex benzothiazole alkaloids.[4] These compounds are often part of the sponge's chemical defense arsenal, deterring predators and preventing biofouling.[4][5] Notable examples include the dercitin family of alkaloids isolated from marine sponges of the Dercitus species, which exhibit potent cytotoxic and antitumor activities.[6]

From the Earth: Fungal and Plant-Derived Benzothiazoles

The terrestrial realm also contributes a significant number of benzothiazole derivatives. Fungi, particularly endophytic and soil-dwelling species, produce a variety of these compounds, many of which possess antimicrobial properties. For instance, benzothiazole itself has been identified as a volatile secondary metabolite from various microbes and is known to have antimicrobial activity against plant pathogens.[7] In the plant kingdom, benzothiazole derivatives can act as signaling molecules in plant defense mechanisms.[8] Benzothiadiazole (BTH), a synthetic analog of the plant hormone salicylic acid, is widely used in agriculture to induce systemic acquired resistance in crops, highlighting the role of this scaffold in plant immunity.[8] While not a natural product itself, its efficacy points to the presence of endogenous benzothiazole-like signaling pathways. Furthermore, simple benzothiazole derivatives have been identified as aroma constituents in tea leaves and cranberries.[9]

Biosynthesis: Nature's Strategy for Constructing the Benzothiazole Core

The biosynthesis of the benzothiazole ring in nature is a fascinating example of convergent evolution, with different pathways leading to this stable heterocyclic system. A recurring theme in their formation is the utilization of cysteine as a key building block, providing the sulfur and nitrogen atoms of the thiazole ring.

The Luminescent Pathway: Biosynthesis of Firefly Luciferin

The biosynthesis of firefly luciferin is a well-studied pathway that exemplifies the construction of the benzothiazole core. It involves the condensation of 1,4-benzoquinone (or its precursor, hydroquinone) with two molecules of L-cysteine.[10][11] This intricate process is catalyzed by a suite of enzymes, including a luciferase that exhibits a dual role in both the biosynthesis and the light-emitting reaction.[12]

The proposed biosynthetic pathway involves the following key steps:

• Formation of a Cysteine-Benzoquinone Adduct: The pathway is initiated by the reaction of L-cysteine with p-benzoquinone.

• Second Cysteine Addition and Cyclization: A second molecule of L-cysteine reacts, followed by cyclization and decarboxylation to form the benzothiazole ring.

• Thiazoline Ring Formation: The second cysteine molecule then forms the thiazoline ring, ultimately yielding D-luciferin.[10]

It is noteworthy that the luciferase enzyme itself can catalyze the adenylation of L-luciferin, a step that is believed to be involved in the conversion of the L-enantiomer to the biologically active D-enantiomer.[12]

Figure 1: Simplified biosynthetic pathway of firefly luciferin.

Ecological Roles of Naturally Occurring Benzothiazoles

The widespread occurrence of benzothiazole derivatives across different species suggests their significant ecological roles. These roles are often tied to the survival and interaction of the producing organism within its environment.

• Chemical Defense: In marine sponges, complex benzothiazole alkaloids like dercitin serve as a potent chemical defense against predation.[4] Their cytotoxicity deters predators and helps the sponge compete for space on crowded seabeds.[4]

• Antimicrobial Activity: Many benzothiazoles produced by microorganisms exhibit antimicrobial properties.[13] This can provide a competitive advantage by inhibiting the growth of other competing microbes in the same ecological niche.

• Signaling Molecules: In plants, volatile benzothiazole derivatives can act as airborne signals, mediating plant-insect interactions.[11] They can attract pollinators, repel herbivores, or even signal to neighboring plants to prime their defenses against an impending attack.[1][2]

• Bioluminescence: In fireflies, luciferin is the cornerstone of their bioluminescent communication, used to attract mates and, in some cases, to lure prey.[12]

Experimental Protocols: From Natural Source to Pure Compound

The successful isolation and characterization of novel benzothiazole derivatives from natural sources hinge on a systematic and well-executed experimental workflow. This section provides detailed, step-by-step methodologies for the key stages of this process.

Workflow for Isolation and Identification

The general workflow for isolating and identifying benzothiazole derivatives from a natural source is a multi-step process that begins with extraction and culminates in structure elucidation.

Figure 2: General workflow for the isolation and identification of natural benzothiazoles.

Step 1: Extraction of Benzothiazole Derivatives

The choice of extraction method and solvent is critical and depends on the polarity of the target benzothiazole derivatives and the nature of the source material.

Protocol: Solvent Extraction of Secondary Metabolites from Plant Material

• Sample Preparation: Air-dry the plant material (e.g., leaves, stems) in the shade to prevent degradation of thermolabile compounds. Once dried, grind the material into a fine powder to increase the surface area for extraction.

• Maceration:

  • Place the powdered plant material in a large glass container with a lid.

  • Add a solvent of appropriate polarity. A common starting point is methanol or ethanol, which can extract a broad range of compounds. For less polar benzothiazoles, ethyl acetate or dichloromethane may be used. The solvent-to-sample ratio is typically 10:1 (v/w).

  • Seal the container and allow it to stand at room temperature for 3-7 days with occasional shaking.

• Filtration and Concentration:

  • Filter the mixture through cheesecloth or filter paper to separate the extract from the solid plant material.

  • Re-extract the plant material two more times with fresh solvent to ensure complete extraction.

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to avoid degradation of the compounds.

• Drying: Dry the resulting crude extract in a desiccator or by lyophilization to obtain a solid or semi-solid residue.

Step 2: Bioassay-Guided Fractionation

To isolate the active benzothiazole derivatives, the crude extract is subjected to fractionation, with each fraction being tested for biological activity (e.g., antimicrobial, cytotoxic). This bioassay-guided approach ensures that the purification efforts are focused on the most promising fractions.[14][15]

Protocol: Liquid-Liquid Extraction (LLE) and Column Chromatography (CC)

• Liquid-Liquid Extraction:

  • Dissolve the crude extract in a mixture of methanol and water (e.g., 9:1 v/v).

  • Perform sequential partitioning with solvents of increasing polarity, such as n-hexane, dichloromethane, and ethyl acetate.

  • Separate the layers in a separatory funnel and collect each solvent fraction.

  • Concentrate each fraction using a rotary evaporator.

• Bioassay: Test each fraction for the desired biological activity.

• Column Chromatography:

  • Pack a glass column with a suitable stationary phase, such as silica gel or Sephadex LH-20, slurried in the initial mobile phase.

  • Load the most active fraction (dissolved in a minimal amount of solvent) onto the top of the column.

  • Elute the column with a gradient of solvents of increasing polarity (e.g., from n-hexane to ethyl acetate to methanol).

  • Collect the eluate in a series of fractions and monitor the separation using Thin Layer Chromatography (TLC).

  • Combine fractions with similar TLC profiles and test them again for biological activity.

Step 3: Purification by High-Performance Liquid Chromatography (HPLC)

The active fractions from column chromatography are further purified to obtain individual compounds using HPLC.

Protocol: Preparative Reversed-Phase HPLC

• Sample Preparation: Dissolve the active fraction in the mobile phase. Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.

  • Detection: A UV-Vis detector, set at a wavelength where the benzothiazole core absorbs (typically around 254 nm and 280 nm).

• Injection and Fraction Collection: Inject the sample onto the column and collect the eluting peaks as individual fractions.

• Purity Check: Analyze the purity of each isolated compound using analytical HPLC.

Step 4: Structure Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic techniques.

Protocol: Spectroscopic Analysis for Structure Elucidation

• Mass Spectrometry (MS):

  • Obtain the high-resolution mass spectrum (HRMS) to determine the exact mass and molecular formula of the compound.[9] Electrospray ionization (ESI) is a common technique for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number of different types of protons and their neighboring protons.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between atoms.

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is essential for connecting different fragments of the molecule.[1]

By systematically analyzing the data from these spectroscopic techniques, the complete chemical structure of the novel benzothiazole derivative can be elucidated.

Data Summary of Selected Naturally Occurring Benzothiazole Derivatives

The following table summarizes some representative examples of naturally occurring benzothiazole derivatives, their sources, and reported biological activities.

Compound Name	Natural Source	Biological Activity
D-Luciferin	Fireflies (Lampyridae family)	Substrate for bioluminescence
Dercitin	Marine sponge (Dercitus sp.)	Antitumor, antiviral, immunomodulatory
Nordercitin	Marine sponge (Dercitus sp.)	Cytotoxic
Dercitamine	Marine sponge (Dercitus sp.)	Cytotoxic
Mycothiazole	Marine sponge (Cacospongia mycofijiensis)	Cytotoxic, inhibitor of mitochondrial complex I
Benzothiazole	Various fungi (e.g., Aspergillus clavatus) and plants	Antimicrobial, flavor compound

Conclusion and Future Perspectives

The natural world remains a vast and largely untapped reservoir of chemical diversity. Benzothiazole derivatives, with their wide distribution and significant biological activities, represent a particularly promising area for natural product research and drug discovery. This technical guide has provided a comprehensive overview of their natural occurrence, biosynthesis, and the methodologies required for their study.

As analytical techniques become more sensitive and high-throughput screening methods more accessible, the rate of discovery of new natural benzothiazoles is likely to accelerate. A deeper understanding of their ecological roles will not only enrich our knowledge of chemical ecology but also provide insights into their potential applications. For drug development professionals, these naturally occurring scaffolds offer a wealth of structural inspiration for the design of novel therapeutics with improved efficacy and selectivity. The continued exploration of this fascinating class of compounds is certain to yield exciting discoveries in the years to come.

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• Oba, Y., Yoshida, N., Kanie, S., Ojika, M., & Inouye, S. (2013). Biosynthesis of firefly luciferin in adult lantern: decarboxylation of L-cysteine is a key step for benzothiazole ring formation in firefly luciferin synthesis. PloS one, 8(12), e84023.

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• Purification of fungal secondary metabolites by centrifugal partition chromatography. (n.d.). Corvinus University of Budapest. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Strategic Approach to the Synthesis of Benzo[d]thiazole-4-carbaldehyde from 2-Aminothiophenol

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and materials science, the benzothiazole scaffold remains a cornerstone of innovation. Its derivatives are integral to a wide array of therapeutic agents, demonstrating activities from anticancer to antimicrobial.[1] The strategic introduction of functional groups onto the benzothiazole core is paramount for modulating biological activity and tuning physicochemical properties. Benzo[d]thiazole-4-carbaldehyde, in particular, is a valuable intermediate, providing a reactive handle for the elaboration of more complex molecular architectures.

This guide delineates a robust, two-stage synthetic strategy commencing with the readily available 2-aminothiophenol. We will first construct the foundational benzothiazole ring and then, in a subsequent, regioselective step, introduce the critical formyl group at the C4 position. This document is designed for researchers and professionals in drug development, offering not just a protocol, but a deeper understanding of the chemical principles at play.

I. Strategic Overview: A Two-Pronged Synthetic Approach

The direct synthesis of Benzo[d]thiazole-4-carbaldehyde from 2-aminothiophenol via a simple condensation is not feasible, as such reactions invariably lead to substitution at the C2 position.[2][3] Therefore, a more nuanced, multi-step approach is required. The strategy detailed herein is bifurcated into two primary phases:

• Phase 1: Formation of the Benzothiazole Core. The initial and foundational step involves the cyclization of 2-aminothiophenol to form the benzothiazole ring. This is a well-established transformation with numerous methodologies. For this protocol, we will utilize a straightforward reaction with a one-carbon source.

• Phase 2: Regioselective C-H Functionalization. The crux of this synthesis lies in the precise installation of a formyl group onto the C4 position of the benzothiazole ring. To achieve this, we will employ the principles of Directed ortho-Metalation (DoM) .[4][5] In this step, the heterocyclic nitrogen atom of the benzothiazole ring acts as a directing group, facilitating the deprotonation of the adjacent C4 proton by a strong organolithium base. The resulting aryllithium intermediate is then quenched with an electrophilic formylating agent.

Workflow of the Synthetic Pathway

Caption: Overall synthetic workflow from 2-Aminothiophenol to the target compound.

II. Experimental Protocols

Part 1: Synthesis of Unsubstituted Benzothiazole

This initial step focuses on the efficient cyclization of 2-aminothiophenol. We will employ a method that is both high-yielding and operationally simple.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-Aminothiophenol	≥98%	e.g., Sigma-Aldrich	Handle in a fume hood, pungent odor.
Triethyl orthoformate	Reagent grade	e.g., Alfa Aesar	Serves as the one-carbon source.
p-Toluenesulfonic acid (PTSA)	Monohydrate, ≥98.5%	e.g., Merck	Catalyst.
Toluene	Anhydrous	Various	Reaction solvent.
Saturated Sodium Bicarbonate	ACS grade	Various	For work-up.
Anhydrous Magnesium Sulfate	ACS grade	Various	For drying.

Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminothiophenol (10.0 g, 79.9 mmol) and anhydrous toluene (100 mL).

• Reagent Addition: Add triethyl orthoformate (13.0 g, 87.9 mmol, 1.1 eq) to the solution, followed by a catalytic amount of p-toluenesulfonic acid (approx. 150 mg).

• Reaction: Heat the reaction mixture to reflux (approximately 110-115 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude benzothiazole.

• Purification: The crude product is often of sufficient purity for the next step. If necessary, it can be purified by vacuum distillation.

Part 2: Directed ortho-Metalation and Formylation of Benzothiazole

This protocol leverages the directing ability of the benzothiazole ring system to achieve regioselective formylation at the C4 position. Strict anhydrous and inert atmosphere conditions are crucial for success.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
Benzothiazole	From Part 1	-	Must be dry.
n-Butyllithium (n-BuLi)	2.5 M in hexanes	e.g., Sigma-Aldrich	Pyrophoric, handle with extreme care.
Tetrahydrofuran (THF)	Anhydrous	Various	Solvent.
N,N-Dimethylformamide (DMF)	Anhydrous	Various	Formylating agent.
Saturated Ammonium Chloride	ACS grade	Various	For quenching.
Diethyl Ether	Anhydrous	Various	For extraction.
Anhydrous Magnesium Sulfate	ACS grade	Various	For drying.

Protocol:

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of nitrogen throughout the reaction.

• Initial Solution: Dissolve benzothiazole (5.0 g, 37.0 mmol) in anhydrous THF (100 mL) and cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiating Agent Addition: Slowly add n-butyllithium (16.3 mL of a 2.5 M solution in hexanes, 40.7 mmol, 1.1 eq) dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C.

• Lithiation: Stir the resulting dark-colored solution at -78 °C for 1 hour to allow for complete metalation at the C4 position.

• Formylation: Add anhydrous N,N-dimethylformamide (3.2 g, 44.4 mmol, 1.2 eq) dropwise via syringe, again maintaining the temperature at -78 °C.

• Warming and Quenching: After stirring for an additional hour at -78 °C, allow the reaction mixture to slowly warm to 0 °C over 1 hour. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Benzo[d]thiazole-4-carbaldehyde.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Mechanism of Directed ortho-Metalation:

Caption: The mechanism of directed ortho-metalation and subsequent formylation.

III. Safety and Handling

• 2-Aminothiophenol: Possesses a strong, unpleasant odor and is toxic. Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• n-Butyllithium: Pyrophoric and reacts violently with water. All manipulations must be carried out under an inert atmosphere using syringe techniques. Ensure appropriate fire-extinguishing media (e.g., dry powder) is readily available.

• Anhydrous Solvents: Ensure all solvents are properly dried to prevent quenching of the organolithium reagent.

IV. Characterization and Purity Assessment

The final product, Benzo[d]thiazole-4-carbaldehyde, should be characterized to confirm its identity and purity.

• Appearance: Typically a pale yellow solid.[6]

• Thin Layer Chromatography (TLC): A suitable method for monitoring reaction progress and assessing the purity of column fractions.[6]

• Spectroscopic Analysis:

  • ¹H NMR: Expect characteristic signals for the aldehyde proton (around 9-10 ppm) and the aromatic protons.

  • ¹³C NMR: The aldehyde carbonyl carbon will have a distinctive chemical shift (around 190 ppm).

  • Mass Spectrometry: To confirm the molecular weight of the product.

  • IR Spectroscopy: A strong carbonyl (C=O) stretching band should be observable around 1700 cm⁻¹.

V. Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of Benzo[d]thiazole-4-carbaldehyde from 2-aminothiophenol. By employing a two-phase strategy culminating in a directed ortho-metalation, this guide enables the regioselective synthesis of a valuable building block for drug discovery and chemical biology. The principles and techniques described herein are broadly applicable to the functionalization of other heterocyclic systems.

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Synthesis of pyrazole derivatives from Benzo[d]thiazole-4-carbaldehyde

An In-Depth Guide to the Synthesis of Novel Pyrazole Derivatives from Benzo[d]thiazole-4-carbaldehyde for Drug Discovery Applications

Introduction: The Strategic Fusion of Privileged Scaffolds

In the landscape of medicinal chemistry, pyrazole and benzothiazole moieties stand out as "privileged scaffolds" due to their consistent presence in a wide array of pharmacologically active compounds.[1][2] Pyrazoles, five-membered aromatic heterocycles with two adjacent nitrogen atoms, are central to the structure of numerous drugs, including the anti-inflammatory agent celecoxib.[3] Their derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][2][4] Similarly, the benzothiazole ring system is a cornerstone in drug development, with derivatives demonstrating significant therapeutic potential, including anti-inflammatory and anticancer effects.[5]

The strategic hybridization of these two potent pharmacophores into a single molecular entity presents a compelling avenue for the discovery of novel therapeutic agents with potentially enhanced efficacy and unique mechanisms of action. This application note provides a detailed, field-proven protocol for the synthesis of pyrazole derivatives bearing a benzothiazole moiety, starting from the key building block, Benzo[d]thiazole-4-carbaldehyde. The synthetic pathway proceeds through a robust two-step sequence: a Claisen-Schmidt condensation to form a chalcone intermediate, followed by a cyclization reaction with hydrazine hydrate to construct the target pyrazoline ring.

This guide is designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but also the underlying chemical principles and practical insights necessary for successful synthesis and validation.

PART 1: Reaction Scheme and Mechanistic Rationale

The synthesis is logically divided into two primary stages. This approach allows for the isolation and purification of a key intermediate (the chalcone), ensuring a higher purity of the final product.

Step 1: Claisen-Schmidt Condensation for Chalcone Synthesis

The initial step involves the base-catalyzed condensation of Benzo[d]thiazole-4-carbaldehyde with a substituted acetophenone. This classic reaction, known as the Claisen-Schmidt condensation, is a reliable method for forming α,β-unsaturated ketones, or chalcones.[6][7]

Causality of Experimental Choices:

• Base Catalyst (NaOH or KOH): The strong base is crucial for deprotonating the α-carbon of the acetophenone, generating a resonance-stabilized enolate ion. This enolate is the key nucleophile that attacks the electrophilic carbonyl carbon of the benzothiazole aldehyde.

• Solvent (Ethanol): Ethanol is an ideal solvent as it effectively dissolves both the reactants and the base catalyst, creating a homogeneous reaction environment. Its boiling point is also suitable for reactions that may require gentle heating to proceed to completion.

Step 2: Cyclization with Hydrazine for Pyrazoline Formation

The purified chalcone intermediate serves as the precursor for the target pyrazole derivative. The reaction with hydrazine hydrate results in the formation of a five-membered heterocyclic ring.[8]

Mechanism Insight: The formation of the pyrazoline ring from the chalcone and hydrazine is a well-established cyclocondensation reaction.[9][10] The mechanism involves two key steps:

• Michael Addition: The nucleophilic nitrogen of hydrazine attacks the β-carbon of the α,β-unsaturated carbonyl system of the chalcone.

• Intramolecular Cyclization & Dehydration: This is followed by an intramolecular nucleophilic attack from the second nitrogen atom of the hydrazine onto the carbonyl carbon, forming a five-membered ring intermediate. Subsequent dehydration (loss of a water molecule) yields the stable 4,5-dihydropyrazole (pyrazoline) ring.[9][10]

The overall synthetic workflow is depicted below.

Caption: Overall synthetic workflow for pyrazole derivatives.

PART 2: Detailed Experimental Protocols

These protocols are designed to be self-validating, with clear checkpoints for monitoring reaction progress and ensuring product purity.

Protocol 1: Synthesis of (E)-1-phenyl-3-(benzo[d]thiazol-4-yl)prop-2-en-1-one (Chalcone Intermediate)

Materials and Reagents:

• Benzo[d]thiazole-4-carbaldehyde: 1.77 g (10 mmol)

• Acetophenone: 1.20 g (10 mmol)

• Sodium Hydroxide (NaOH): 0.8 g (20 mmol)

• Ethanol (95%): 50 mL

• Deionized Water

• Magnetic stirrer, round-bottom flask (100 mL), beakers, Buchner funnel

Procedure:

• Reactant Dissolution: In a 100 mL round-bottom flask, dissolve Benzo[d]thiazole-4-carbaldehyde (10 mmol) and acetophenone (10 mmol) in 40 mL of ethanol. Stir at room temperature until a clear solution is obtained.

• Catalyst Addition: Separately, dissolve NaOH (20 mmol) in 10 mL of ethanol. Add this solution dropwise to the stirring mixture of aldehyde and ketone over 15-20 minutes. Maintain the temperature at 20-25°C using a water bath.

• Reaction: After the addition is complete, continue stirring the mixture at room temperature for 4-6 hours. The formation of a precipitate indicates product formation.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of ethyl acetate:hexane (3:7). The disappearance of the aldehyde spot indicates reaction completion.

• Work-up and Isolation: Pour the reaction mixture into 200 mL of ice-cold water with stirring. A solid precipitate will form. Allow it to stand for 30 minutes.

• Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid thoroughly with cold deionized water until the filtrate is neutral (pH ~7). Dry the crude product in an oven at 60°C.

• Recrystallization: Recrystallize the crude chalcone from hot ethanol to obtain pure, crystalline solid.

• Characterization: Characterize the final product using IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: Synthesis of 4-(5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)benzo[d]thiazole

Materials and Reagents:

• (E)-1-phenyl-3-(benzo[d]thiazol-4-yl)prop-2-en-1-one (Chalcone): 2.79 g (10 mmol)

• Hydrazine Hydrate (80%): 1.25 mL (~20 mmol)

• Glacial Acetic Acid: 2 mL

• Ethanol (95%): 50 mL

• Reflux condenser, magnetic stirrer, round-bottom flask (100 mL)

Procedure:

• Reactant Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve the synthesized chalcone (10 mmol) in 50 mL of ethanol.

• Reagent Addition: Add hydrazine hydrate (20 mmol) to the solution, followed by the catalytic amount of glacial acetic acid (2 mL).

• Reaction: Heat the mixture to reflux (approximately 80-85°C) with continuous stirring for 8-10 hours.

• Monitoring: Monitor the reaction by TLC (ethyl acetate:hexane, 4:6). The disappearance of the chalcone spot signifies the completion of the reaction.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. A solid product will typically precipitate out. If not, reduce the volume of the solvent by half using a rotary evaporator.

• Purification: Filter the solid product, wash with a small amount of cold ethanol, and dry.

• Recrystallization: If necessary, recrystallize the product from ethanol or an appropriate solvent mixture to achieve high purity.

• Characterization: Confirm the structure of the final pyrazoline derivative using IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

PART 3: Data Presentation and Characterization

The successful synthesis of the target compounds is validated through comprehensive spectroscopic analysis.

Summary of Expected Results

Compound	Starting Acetophenone	Step 1 Yield (%)	Step 2 Yield (%)	M.P. (°C)
Chalcone 1a	Acetophenone	85-95	-	130-132
Pyrazoline 2a	Acetophenone	-	80-90	175-177
Chalcone 1b	4-Chloroacetophenone	80-90	-	155-157
Pyrazoline 2b	4-Chloroacetophenone	-	75-85	198-200
Chalcone 1c	4-Methoxyacetophenone	88-96	-	142-144
Pyrazoline 2c	4-Methoxyacetophenone	-	82-92	188-190

Note: Yields and melting points are typical and may vary based on experimental conditions.

Interpretation of Spectroscopic Data

• Infrared (IR) Spectroscopy:

  • Chalcone: Expect a strong absorption band for the conjugated C=O group around 1650-1680 cm⁻¹ and C=C stretching around 1600 cm⁻¹.

  • Pyrazoline: The C=O band will disappear, and a new C=N stretching band will appear around 1590-1610 cm⁻¹. An N-H stretching band may be observed around 3200-3400 cm⁻¹.[11]

• ¹H NMR Spectroscopy:

  • Chalcone: Two characteristic doublets for the vinylic protons (-CH=CH-) will be present in the range of δ 7.0-8.0 ppm with a coupling constant (J) of ~15-16 Hz, confirming the trans configuration.

  • Pyrazoline: The vinylic proton signals will disappear. A characteristic AMX spin system for the diastereotopic protons of the pyrazoline ring will appear. This typically consists of a doublet of doublets for the C5-H (δ ~5.0-5.5 ppm) and two separate doublets of doublets for the two C4-H protons (δ ~3.0-4.0 ppm).[11] A broad singlet for the N-H proton will also be visible.

• Mass Spectrometry (MS): The molecular ion peak (M+) in the mass spectrum should correspond to the calculated molecular weight of the synthesized compound, confirming its identity.[3]

Caption: Key changes in spectroscopic data during synthesis.

Conclusion and Future Outlook

This application note details a reliable and efficient two-step synthesis of novel pyrazole derivatives incorporating a benzothiazole scaffold. The protocols are robust, utilizing common laboratory reagents and straightforward purification techniques. The combination of these two pharmacologically significant heterocycles provides a promising platform for the development of new therapeutic agents. Researchers in drug discovery can utilize this guide to synthesize a library of compounds by varying the substituents on the acetophenone starting material, enabling comprehensive Structure-Activity Relationship (SAR) studies. The resulting compounds are excellent candidates for screening in various biological assays, including anti-inflammatory, antimicrobial, and anticancer evaluations.[5][12]

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Application of Benzo[d]thiazole-4-carbaldehyde in the Synthesis of Novel Antimicrobial Agents

The escalating threat of antimicrobial resistance necessitates the urgent development of novel therapeutic agents with unique mechanisms of action. The benzothiazole scaffold has emerged as a privileged structure in medicinal chemistry, exhibiting a wide array of biological activities, including potent antimicrobial effects.[1][2] This is attributed to the ability of the benzothiazole nucleus to engage in various non-covalent interactions, such as hydrogen bonding and π–π stacking, with biological targets like enzymes and nucleic acids.[2] Benzo[d]thiazole-4-carbaldehyde, a key building block, offers a reactive aldehyde functional group that serves as a versatile handle for the synthesis of a diverse library of potential antimicrobial drug candidates.

This technical guide provides an in-depth exploration of the application of Benzo[d]thiazole-4-carbaldehyde in the synthesis of two promising classes of antimicrobial agents: Schiff bases and pyrazole derivatives. We will delve into the rationale behind their synthesis, provide detailed experimental protocols, and discuss their antimicrobial evaluation.

The Strategic Advantage of the Benzothiazole Moiety

The benzothiazole core is a bicyclic heterocyclic system that imparts favorable physicochemical properties to a molecule, including metabolic stability and the capacity for strong target binding.[2] Its derivatives have been reported to exert their antimicrobial effects through various mechanisms, such as the inhibition of essential microbial enzymes like DNA gyrase, dihydropteroate synthase, and dihydroorotase.[1][3] The presence of the aldehyde group at the 4-position of the benzothiazole ring provides a convenient starting point for chemical modifications to explore structure-activity relationships (SAR) and optimize antimicrobial potency.

Synthetic Workflow for Antimicrobial Agent Development

The general workflow for synthesizing and evaluating antimicrobial agents from Benzo[d]thiazole-4-carbaldehyde is a systematic process involving synthesis, characterization, and biological screening.

Caption: A generalized workflow from synthesis to antimicrobial evaluation.

I. Synthesis of Benzo[d]thiazole-based Schiff Bases

Schiff bases, characterized by the presence of an azomethine group (-C=N-), are a class of compounds known for their broad spectrum of biological activities, including antimicrobial properties.[4] The synthesis of Schiff bases from Benzo[d]thiazole-4-carbaldehyde involves the condensation reaction with various primary amines. The resulting imine bond is crucial for the biological activity of many of these compounds.

Rationale for Synthesis

The formation of a Schiff base introduces a new lipophilic domain to the benzothiazole scaffold, which can enhance the compound's ability to penetrate microbial cell membranes. Furthermore, the nitrogen atom of the imine group can act as a hydrogen bond acceptor, facilitating interactions with biological targets. By varying the substituent on the primary amine, a diverse library of compounds can be generated to probe the structure-activity relationship.

General Protocol for Schiff Base Synthesis

This protocol describes a general method for the synthesis of Schiff bases from Benzo[d]thiazole-4-carbaldehyde and a substituted aniline.

Materials:

• Benzo[d]thiazole-4-carbaldehyde

• Substituted aniline (e.g., 4-chloroaniline, 4-methoxyaniline)

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve Benzo[d]thiazole-4-carbaldehyde (1.0 eq.) in absolute ethanol in a round-bottom flask.

• To this solution, add the substituted aniline (1.0 eq.).

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Caption: General synthesis of Schiff bases from Benzo[d]thiazole-4-carbaldehyde.

II. Synthesis of Benzo[d]thiazole-Pyrazole Hybrids

Pyrazole derivatives are another important class of heterocyclic compounds with a wide range of pharmacological properties, including antimicrobial activity.[5][6] The synthesis of pyrazole-benzothiazole hybrids involves the reaction of a chalcone derived from Benzo[d]thiazole-4-carbaldehyde with a hydrazine derivative.

Rationale for Synthesis

The combination of two biologically active moieties, benzothiazole and pyrazole, into a single molecular entity is a well-established strategy in drug design to create hybrid molecules with potentially enhanced biological activity and novel mechanisms of action.[7] The pyrazole ring can participate in hydrogen bonding and hydrophobic interactions, contributing to the overall binding affinity of the molecule to its target.

General Protocol for Pyrazole Synthesis

This two-step protocol outlines the synthesis of pyrazole-benzothiazole hybrids.

Step 1: Synthesis of Chalcone

Materials:

• Benzo[d]thiazole-4-carbaldehyde

• A substituted acetophenone (e.g., acetophenone, 4-chloroacetophenone)

• Ethanol

• Aqueous sodium hydroxide solution

Procedure:

• Dissolve Benzo[d]thiazole-4-carbaldehyde (1.0 eq.) and the substituted acetophenone (1.0 eq.) in ethanol in a flask.

• Cool the mixture in an ice bath and slowly add an aqueous solution of sodium hydroxide with constant stirring.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• The precipitated chalcone is filtered, washed with water, and dried. Recrystallize from ethanol if necessary.

Step 2: Synthesis of Pyrazole

Materials:

• Synthesized chalcone

• Hydrazine hydrate or a substituted hydrazine

• Ethanol or glacial acetic acid

Procedure:

• Dissolve the chalcone (1.0 eq.) in ethanol or glacial acetic acid.

• Add hydrazine hydrate (or a substituted hydrazine) (1.2 eq.) to the solution.

• Reflux the mixture for 6-8 hours.

• After cooling, the precipitated pyrazole derivative is collected by filtration, washed, and recrystallized.

Caption: Two-step synthesis of pyrazole-benzothiazole hybrids.

Antimicrobial Activity Evaluation

The newly synthesized compounds should be evaluated for their antimicrobial activity against a panel of pathogenic bacterial and fungal strains.

Qualitative Antimicrobial Screening: Agar Well Diffusion Method

This method is a preliminary test to assess the antimicrobial activity of the synthesized compounds.

Procedure:

• Prepare Mueller-Hinton agar plates for bacteria and Sabouraud dextrose agar plates for fungi.

• Spread a standardized inoculum of the test microorganism onto the agar surface.

• Create wells of a specific diameter in the agar.

• Add a known concentration of the test compound (dissolved in a suitable solvent like DMSO) to each well.

• Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• Measure the diameter of the zone of inhibition (ZOI) around each well. A larger ZOI indicates greater antimicrobial activity.

Quantitative Antimicrobial Screening: Broth Microdilution Method for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8]

Procedure:

• Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

• Add a standardized suspension of the test microorganism to each well.

• Include positive (microorganism without compound) and negative (broth only) controls.

• Incubate the plates under appropriate conditions.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for derivatives of Benzo[d]thiazole-4-carbaldehyde requires experimental validation, general trends from broader benzothiazole literature can guide the design of new analogs.[1]

• Substitution on the aromatic ring: The introduction of electron-withdrawing groups (e.g., nitro, chloro) or electron-donating groups (e.g., methoxy) on the phenyl ring of Schiff bases or pyrazoles can significantly influence antimicrobial activity.[1]

• Nature of the heterocyclic ring: The type of heterocyclic ring system hybridized with the benzothiazole core plays a crucial role in determining the antimicrobial spectrum and potency.[9]

• Lipophilicity: The overall lipophilicity of the molecule, which can be modulated by the choice of substituents, affects its ability to cross microbial cell membranes.

Data Presentation: Example Antimicrobial Activity

The following table is a hypothetical representation of antimicrobial activity data for newly synthesized compounds derived from Benzo[d]thiazole-4-carbaldehyde. Actual values must be determined experimentally.

Compound ID	Modification	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
BZ-SB-01	Schiff base (p-chloroaniline)	16	32	64
BZ-SB-02	Schiff base (p-methoxyaniline)	32	64	>128
BZ-PZ-01	Pyrazole (phenylhydrazine)	8	16	32
BZ-PZ-02	Pyrazole (4-nitrophenylhydrazine)	4	8	16
Ciprofloxacin	Standard Drug	1	0.5	N/A
Fluconazole	Standard Drug	N/A	N/A	2

Conclusion

Benzo[d]thiazole-4-carbaldehyde is a valuable and versatile starting material for the synthesis of novel antimicrobial agents. The protocols outlined for the synthesis of Schiff bases and pyrazole derivatives provide a solid foundation for researchers and drug development professionals to explore the chemical space around the benzothiazole scaffold. Through systematic synthesis, purification, and antimicrobial evaluation, coupled with insightful structure-activity relationship studies, it is possible to develop potent new drug candidates to combat the growing challenge of antimicrobial resistance.

References

• Butt, A. R., et al. (2023). Recent insights into antibacterial potential of benzothiazole derivatives. Journal of Molecular Structure, 1283, 135274. [Link]

• El-Sayed, M. A. A., et al. (2022). Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. Molecules, 27(23), 8349. [Link]

• Singh, P., et al. (2014). Design, Synthesis and mode of action of some benzothiazole derivatives bearing amide moiety as antibacterial agents. RSC Advances, 4(31), 16215-16226. [Link]

• Khan, I., et al. (2025). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Medicinal Chemistry. [Link]

• Asghar, M. N., et al. (2021). Synthesis, antibacterial and antioxidant activities of Thiazole-based Schiff base derivatives: a combined experimental and computational study. Journal of the Iranian Chemical Society, 19(3), 1029-1043. [Link]

• Abdel-Moneim, D., et al. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Antibiotics, 9(5), 223. [Link]

• Gouda, M. A., et al. (2018). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules, 23(1), 164. [Link]

• Kumar, D., et al. (2021). Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds. Molecules, 26(22), 6930. [Link]

• CLSI. (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

• Kumar, A., et al. (2022). Design of benzothiazole‐pyrazoles hybrids as potential antimicrobials... ChemistrySelect, 7(22), e202201021. [Link]

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Application Note: A Modular Three-Step Synthesis of Benzothiazole-Thiazole Hybrids for Antimicrobial Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed experimental protocol for the synthesis of novel benzothiazole-thiazole hybrids. These hybrid molecules are of significant interest in medicinal chemistry due to their potential as broad-spectrum antimicrobial agents.[1][2] By combining the structural motifs of benzothiazole and thiazole, which are independently recognized for their diverse biological activities, these hybrids may exhibit enhanced efficacy and improved pharmacokinetic profiles.[1][3] The described three-step synthesis is designed for efficiency and scalability, allowing for the generation of a library of derivatives for structure-activity relationship (SAR) studies.[1][4] This protocol is intended to be a self-validating system, with clear explanations for each experimental choice, ensuring reproducibility and reliability in a research and drug development setting.

Introduction

The increasing prevalence of multidrug-resistant pathogens necessitates the development of innovative antimicrobial agents with novel mechanisms of action.[2] Hybrid molecules, which integrate two or more bioactive pharmacophores into a single chemical entity, represent a promising strategy to address this challenge.[1][3] This approach can lead to compounds with enhanced biological activity, broader spectrum, and the ability to engage multiple biological targets.[1][3]

Benzothiazole and thiazole are privileged heterocyclic scaffolds frequently found in FDA-approved drugs and are known to exhibit a wide range of pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.[1][5][6] The synthesis of hybrid molecules incorporating both of these moieties is a rational approach to developing new therapeutic agents.[1][7] This document outlines a robust and versatile three-step synthetic route to access a variety of benzothiazole-thiazole hybrids. The methodology is straightforward and allows for the introduction of diverse substituents, facilitating the exploration of the chemical space for optimal antimicrobial potency.

Experimental Design and Rationale

The synthetic strategy is designed as a modular three-step process to allow for facile diversification of the final products.[1] The key steps involve the formation of a thioamide intermediate, followed by a Hantzsch-type thiazole synthesis. This classical cyclization reaction is a reliable and widely used method for the construction of the thiazole ring.[3][6][8]

The choice of reagents and reaction conditions is optimized for high yields and straightforward purification. The use of common laboratory reagents and solvents makes this protocol accessible and cost-effective.[1]

Experimental Workflow Diagram

Caption: Three-step synthesis of benzothiazole-thiazole hybrids.

Materials and Reagents

All chemicals and reagents should be of analytical grade and purchased from commercial suppliers. Solvents should be of HPLC or analytical grade.[1]

Reagent/Material	Grade	Supplier Examples
2-Mercaptobenzothiazole	98%	Sigma-Aldrich, Alfa Aesar
Chloroacetonitrile	99%	Sigma-Aldrich, Merck
Triethylamine	≥99.5%	Sigma-Aldrich, Fisher Scientific
Hydrogen Sulfide (gas)	99.5%	In a cylinder with appropriate safety controls
Pyridine	≥99.8%	Sigma-Aldrich, VWR
Substituted Phenacyl Bromides	Varies	Commercially available or synthesized
Ethanol	Anhydrous	Fisher Scientific, VWR
Ethyl Acetate	HPLC Grade	Fisher Scientific, VWR
Hexane	HPLC Grade	Fisher Scientific, VWR
Dioxane	Anhydrous	Sigma-Aldrich
Chloroform	HPLC Grade	Fisher Scientific

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Hydrogen sulfide gas is highly toxic and should be handled with extreme caution using a dedicated gas delivery setup and a scrubber.

Protocol 1: Synthesis of 2-(benzo[d]thiazol-2-ylthio)acetonitrile (Intermediate 2)

This first step involves the S-alkylation of 2-mercaptobenzothiazole with chloroacetonitrile. Triethylamine acts as a base to deprotonate the thiol, facilitating the nucleophilic attack on the electrophilic carbon of chloroacetonitrile.

Step-by-Step Procedure:

• To a stirred solution of 2-mercaptobenzothiazole (1) (1.67 g, 10 mmol) in ethanol (50 mL) in a 100 mL round-bottom flask, add triethylamine (1.5 mL, 11 mmol).

• Add chloroacetonitrile (0.76 g, 10 mmol) dropwise to the reaction mixture at room temperature.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water (100 mL) with stirring.

• The solid product will precipitate out of the solution.

• Collect the crude product by filtration, wash with cold water, and dry under vacuum.[1]

• The crude product, 2-(benzo[d]thiazol-2-ylthio)acetonitrile (2), can be used in the next step without further purification. The expected yield is approximately 82%.[1]

Protocol 2: Synthesis of 2-(benzo[d]thiazol-2-ylthio)ethanethioamide (Intermediate 3)

This step involves the thionation of the nitrile group of intermediate 2 to a thioamide using hydrogen sulfide gas in the presence of a base.

Step-by-Step Procedure:

• Dissolve the crude 2-(benzo[d]thiazol-2-ylthio)acetonitrile (2) (2.06 g, 10 mmol) in a mixture of pyridine (30 mL) and triethylamine (2 mL) in a three-necked round-bottom flask equipped with a gas inlet tube and an outlet connected to a scrubber (e.g., a solution of sodium hypochlorite).

• Bubble hydrogen sulfide gas through the stirred solution at a slow and steady rate for 2-3 hours at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete when the starting material spot is no longer visible.

• After completion, stop the H₂S gas flow and pour the reaction mixture into crushed ice (150 g).

• The solid thioamide product (3) will precipitate.

• Collect the solid by filtration, wash thoroughly with water, and dry.

• The crude thioamide can be purified by recrystallization from ethanol.

Protocol 3: Synthesis of Benzothiazole-Thiazole Hybrids (4a-f)

This final step is a Hantzsch thiazole synthesis, where the thioamide intermediate (3) is condensed with a series of substituted phenacyl bromides to form the target hybrid molecules.

Step-by-Step Procedure:

• In a 100 mL round-bottom flask, dissolve the thioamide (3) (2.40 g, 10 mmol) and a substituted phenacyl bromide (10 mmol) in ethanol (50 mL).

• Attach a reflux condenser and heat the reaction mixture to reflux for 8-10 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.

• Wash the solid with cold ethanol and then with diethyl ether.

• The final benzothiazole-thiazole hybrids (4a-f) can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol, or a mixture of chloroform and methanol).[1] The yields of the final products are expected to be in the range of 75-90%.[1]

Characterization of Synthesized Compounds

The structural confirmation of the synthesized benzothiazole-thiazole hybrids is crucial and should be performed using a combination of spectroscopic and analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for elucidating the molecular structure. The chemical shifts, coupling constants, and integration of the proton signals, along with the carbon chemical shifts, will confirm the formation of the desired hybrid structure.

• Mass Spectrometry (MS): Mass spectrometry, such as electrospray ionization (ESI-MS) or electron ionization (EI-MS), should be used to determine the molecular weight of the synthesized compounds, further confirming their identity.[1][2]

• Elemental Analysis: Elemental analysis (C, H, N, S) provides the percentage composition of the elements in the final compounds, which should be in close agreement with the calculated values for the proposed molecular formulas.[1]

Data Summary Table

Compound	Substituent (R) on Phenacyl Bromide	Yield (%)
4a	H	~85
4b	4-NO₂	~90
4c	4-Cl	~88
4d	4-Br	~87
4e	4-CH₃	~80
4f	4-OCH₃	~75

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of a series of benzothiazole-thiazole hybrids. The modular three-step approach is efficient and allows for the generation of a diverse library of compounds for antimicrobial screening and SAR studies. The clear, step-by-step instructions and the rationale behind the experimental choices are intended to facilitate the successful implementation of this synthetic strategy in a drug discovery and development setting. The robust characterization methods outlined will ensure the structural integrity of the synthesized molecules, providing a solid foundation for subsequent biological evaluation.

References

• Bhagwat, S. K., Chobe, S. S., Alavala, R. R., Vora, A., More, R. A., Bobade, V. D., ... & Patil, S. V. (2023). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC medicinal chemistry, 14(10), 1895-1910. [Link]

• ResearchGate. (n.d.). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. [Link]

• Al-Ostath, A. I., Al-Assaf, S. A., & El-Emam, A. A. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Molecules, 25(9), 2098. [Link]

• El-Sayed, M. A. A., El-henawy, A. A., & El-Kashef, H. S. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7311. [Link]

• El-Faham, A., Elmaati, T. M. A., & Ghoneim, A. M. (2022). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 27(19), 6271. [Link]

• Regnum Christi International Universities. (n.d.). Benzothiazole-thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. [Link]

• Sharma, P., & Kumar, V. (2021). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Bio-Ethanol, 2(1), 1-10. [Link]

• ResearchGate. (n.d.). (PDF) One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. [Link]

• RSC Publishing. (n.d.). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. [Link]

• Preprints.org. (n.d.). Molecular Docking & MD Simulation Studies to Design Benzothiazole-Thiazole Hybrids as Potent p56lck Inhibitors for the Treatment of Cancer. [Link]

• Bouherrou, H., Chibani, S., Breard, D., Breard, P., & Djaballah, M. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2998. [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. [Link]

• Bentham Science. (n.d.). Recent Development in the Synthesis of Thiazoles. [Link]

• El-Gohary, N. S., & Shaaban, M. R. (2022). Molecular modelling and antimicrobial activity of newly synthesized benzothiazolo[3,2-a]pyrimidine clubbed thiazole derivatives. Scientific Reports, 12(1), 1-17. [Link]

• Scientific Research Publishing. (n.d.). Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analyses. [Link]

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High-Throughput Screening of Benzo[d]thiazole-4-carbaldehyde Derivatives for Novel Antifungal Activity

An Application Note for Drug Discovery Professionals

Introduction

The escalating incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health.[1] This has created an urgent need for novel antifungal agents with distinct mechanisms of action. The benzothiazole scaffold, a fused heterocyclic system, is a recognized "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][4] Specifically, derivatives of benzothiazole have shown promising antifungal potential, often by targeting essential fungal enzymes.[5][6]

This application note provides a comprehensive, field-proven guide for researchers engaged in the synthesis and in vitro antifungal screening of a specific chemical class: Benzo[d]thiazole-4-carbaldehyde derivatives. We move beyond a simple recitation of steps to explain the causality behind methodological choices, ensuring a robust and reproducible screening cascade. The protocols herein describe the synthesis of a candidate library, followed by standardized methods for determining Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC), providing a validated framework for identifying promising new antifungal leads.

Part 1: Synthesis of Benzo[d]thiazole-4-carbaldehyde Derivatives

The foundational step in any screening campaign is the synthesis of the chemical library. A common and efficient method for creating substituted benzothiazoles is through the condensation of 2-aminothiophenols with various aldehydes.[7] This approach allows for significant structural diversity by simply varying the aldehyde reactant.

General Synthetic Protocol

This protocol outlines a representative synthesis of a 2-substituted benzo[d]thiazole derivative, which can be adapted for various aldehydes. The reaction proceeds via the condensation of 2-aminothiophenol with a selected aldehyde, followed by oxidative cyclization.

Materials:

• 2-Aminothiophenol

• Substituted Benzo[d]thiazole-4-carbaldehyde

• Ethanol (EtOH)

• Hydrogen Peroxide (H₂O₂)/Hydrochloric Acid (HCl) or similar oxidant system

• Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2-aminothiophenol (1.0 eq) and the desired substituted aldehyde (1.0 eq) in ethanol.

• Add the catalyst/oxidant system (e.g., H₂O₂/HCl) dropwise to the stirred solution at room temperature.[7] The choice of oxidant is critical; milder conditions are often preferred to avoid over-oxidation.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 1-3 hours).

• Upon completion, neutralize the reaction mixture with a saturated solution of NaHCO₃.

• Extract the aqueous layer three times with Ethyl Acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the solvent in vacuo to obtain the crude product.

• Purify the crude residue using column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to yield the pure benzo[d]thiazole derivative.

• Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: General workflow for the synthesis of benzo[d]thiazole derivatives.

Part 2: In Vitro Antifungal Susceptibility Testing

The cornerstone of antifungal screening is determining the potency of a compound against a panel of relevant fungal pathogens. The broth microdilution method, standardized by the Clinical & Laboratory Standards Institute (CLSI), is the gold standard for determining the Minimum Inhibitory Concentration (MIC) due to its reproducibility and quantitative nature.[8][9]

Principle of the Assays

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[10][11] This is the primary measure of a compound's potency.

• Minimum Fungicidal Concentration (MFC): The lowest concentration of an antimicrobial agent required to kill ≥99.9% of the final inoculum after a specified incubation period.[10][12] This assay differentiates fungistatic (growth-inhibiting) from fungicidal (killing) activity.

Experimental Protocol: Broth Microdilution for MIC & MFC

This protocol is based on the CLSI M27-A3 and M38-A2 guidelines for yeasts and filamentous fungi, respectively.[13][14]

Materials & Reagents:

• Fungal Strains: A panel of clinically relevant fungi (e.g., Candida albicans ATCC 90028, Cryptococcus neoformans ATCC 208821, Aspergillus fumigatus ATCC 204305). Using reference strains is crucial for inter-laboratory comparability.

• Culture Media: RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered to pH 7.0 with MOPS buffer. This is the CLSI-recommended medium as it is nutritionally defined and buffered to maintain a stable pH.[15]

• Test Compounds: Stock solutions of benzo[d]thiazole derivatives prepared in 100% Dimethyl Sulfoxide (DMSO).

• Control Drug: Fluconazole or Amphotericin B stock solution.

• Equipment: 96-well flat-bottom microtiter plates, multichannel pipettor, incubator, spectrophotometer.

Protocol Steps:

Step 1: Inoculum Preparation (Self-Validating Step)

• Subculture the fungal strains on Sabouraud Dextrose Agar for 24-48 hours to ensure purity and viability.

• Harvest fungal cells (or conidia for molds) and suspend them in sterile saline.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). This standardization is critical for reproducible MIC results.

• Dilute this adjusted suspension in RPMI-1640 medium to achieve the final target inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.[16]

Step 2: Microplate Preparation (Serial Dilution)

• Add 100 µL of RPMI-1640 medium to all wells of a 96-well plate except the first column.

• Prepare a 2X working solution of each test compound in RPMI-1640. Add 200 µL of this solution to the first well of a corresponding row.

• Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate to column 10. Discard the final 100 µL from column 10. This creates a concentration gradient of your test compound.

• Reserve column 11 as the growth control (no drug) and column 12 as the sterility control (no drug, no fungi).

• Repeat this process for the reference drug (e.g., Fluconazole).

Step 3: Inoculation and Incubation

• Add 100 µL of the final fungal inoculum (prepared in Step 1) to all wells from column 1 to 11. Do not add inoculum to the sterility control wells (column 12).

• The final volume in each well is now 200 µL. The final concentration of DMSO should not exceed 1%, as higher concentrations can inhibit fungal growth.

• Seal the plates and incubate at 35°C for 24-48 hours. Incubation time is dependent on the growth rate of the specific fungal strain.[15]

Step 4: MIC Determination

• After incubation, read the plates. The MIC is defined as the lowest drug concentration that causes a significant reduction in growth (typically ≥50% inhibition) compared to the drug-free growth control well.[8]

• Reading can be done visually or with a microplate reader at a suitable wavelength (e.g., 530 nm).

• Validation Check: The growth control must show visible turbidity, and the sterility control must be clear. The MIC of the reference drug should fall within its expected quality control range.

Step 5: MFC Determination

• Following MIC determination, take a 10 µL aliquot from each well that showed complete growth inhibition (i.e., from the MIC well and all wells with higher concentrations).

• Spot-plate each aliquot onto a Sabouraud Dextrose Agar plate.

• Incubate the agar plates at 35°C for 24-48 hours.

• The MFC is the lowest concentration from which sub-culturing yields no fungal growth or a ≥99.9% reduction in CFU compared to the initial inoculum count.[10][12]

Caption: Workflow for MIC and MFC determination via broth microdilution.

Part 3: Data Analysis and Interpretation

Systematic data presentation is key to identifying lead candidates and understanding structure-activity relationships (SAR).

Data Presentation

MIC and MFC values should be summarized in a clear tabular format. The ratio of MFC to MIC provides critical insight into the compound's mode of action.

Table 1: Sample Antifungal Activity Data

Compound ID	R-Group	C. albicans MIC (µg/mL)	C. albicans MFC (µg/mL)	MFC/MIC Ratio
BZT-H	-H	16	>64	>4
BZT-Cl	-Cl	4	8	2
BZT-F	-F	2	4	2
BZT-OMe	-OCH₃	8	32	4
Fluconazole	-	1	>64	>64

Interpretation:

• An MFC/MIC ratio of ≤ 4 is generally considered indicative of fungicidal activity.[10]

• An MFC/MIC ratio of > 4 suggests fungistatic activity.

• In the example table, derivatives BZT-Cl, BZT-F, and BZT-OMe exhibit fungicidal activity against C. albicans, while the parent compound BZT-H and the reference drug Fluconazole are fungistatic. This data provides a preliminary SAR, suggesting that electron-withdrawing groups (Cl, F) at the R-position may enhance fungicidal potency.[5]

Part 4: Proposed Mechanism of Action

While dedicated mechanistic studies are required, initial screening data can be contextualized by known targets of similar chemical classes. Many azole-containing and heterocyclic antifungals, including some benzothiazoles, function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2][5][17] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[17] Inhibition of CYP51 disrupts membrane integrity, leading to fungal cell death.[2]

Sources

• 1. Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal tar ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04254B [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Benzothiazole—An Antifungal Compound Derived from Medicinal Mushroom Ganoderma lucidum against Mango Anthracnose Pathogen Colletotrichum gloeosporioides (Penz and (Sacc.)) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and structure-activity relationship studies of benzothiazole derivatives as antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Antifungal Activities and Molecular Docking Studies of Benzoxazole and Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ifyber.com [ifyber.com]
• 9. Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pacificbiolabs.com [pacificbiolabs.com]
• 11. emerypharma.com [emerypharma.com]
• 12. mdpi.com [mdpi.com]
• 13. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lume.ufrgs.br [lume.ufrgs.br]
• 15. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jove.com [jove.com]
• 17. Synthesis of benzothiazole-appended bis-triazole-based structural isomers with promising antifungal activity against Rhizoctonia solani - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04465J [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Formylbenzothiazole

Welcome to the dedicated technical support guide for the synthesis of 4-formylbenzothiazole. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges encountered during its synthesis. Our focus is on providing practical, field-tested insights to help you minimize byproduct formation and optimize your reaction outcomes.

Introduction: The Synthetic Challenge

4-Formylbenzothiazole is a critical building block in medicinal chemistry, often serving as a precursor for various pharmacologically active compounds. While several synthetic routes exist, each presents unique challenges, primarily concerning the formation of unwanted byproducts. This guide will dissect the common issues, explain the underlying chemical principles, and offer robust solutions to enhance the purity and yield of your target molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

Scenario 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic and heterocyclic systems.[1][2][3] It involves the use of a Vilsmeier reagent, typically generated from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[2][3]

Q1: I am attempting to synthesize 4-formylbenzothiazole via the Vilsmeier-Haack reaction, but I am observing multiple formylated products. How can I improve the regioselectivity for the 4-position?

A1: Understanding and Controlling Regioselectivity

The issue of poor regioselectivity is a common hurdle in the formylation of benzothiazole. The benzothiazole ring system has multiple potentially reactive sites for electrophilic substitution. The primary cause of obtaining a mixture of isomers (e.g., 4-, 5-, 6-, and 7-formylbenzothiazole) is often related to reaction conditions that are not sufficiently optimized to favor substitution at the desired C4 position.

Troubleshooting & Optimization Strategies:

• Temperature Control: The Vilsmeier-Haack reaction is often exothermic. Running the reaction at a strictly controlled, lower temperature (e.g., 0-5 °C) during the addition of the Vilsmeier reagent can significantly enhance regioselectivity. Gradual warming to room temperature or slightly above may be required to drive the reaction to completion.

• Solvent Choice: While the reaction is often run in excess DMF, the choice of an appropriate co-solvent can influence the reaction outcome. Non-polar solvents may be less effective, while polar aprotic solvents are generally preferred.

• Stoichiometry of Reagents: Carefully controlling the stoichiometry of POCl₃ and DMF is crucial. An excess of the Vilsmeier reagent can lead to di-formylation or the formation of other byproducts. A typical starting point is to use a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent relative to the benzothiazole substrate.

Q2: My Vilsmeier-Haack reaction has resulted in a significant amount of an N,N-dimethylformimidamide byproduct. What causes this, and how can it be prevented?

A2: Formation and Prevention of Imidamide Byproducts

The formation of N,N-dimethylformimidamide derivatives can occur, particularly if the substrate has a free amino group.[4] In the context of benzothiazole synthesis, this might be more relevant if starting materials with amino substituents are used. However, side reactions involving the formylating agent can also lead to related impurities.

Root Cause Analysis:

The Vilsmeier reagent is a potent electrophile. If the reaction conditions are not optimal, or if the work-up procedure is inadequate, the intermediate iminium salt may react with other nucleophiles present in the reaction mixture, or it may not be fully hydrolyzed to the desired aldehyde.

Preventative Measures:

• Careful Work-up: The hydrolysis of the intermediate iminium salt is a critical step. This is typically achieved by pouring the reaction mixture into a cold aqueous solution of a base, such as sodium bicarbonate or sodium hydroxide. Ensuring a thorough and well-stirred hydrolysis step is essential to convert the intermediate to the final aldehyde product.

• Purification: If the imidamide byproduct does form, it can often be separated from the desired aldehyde by column chromatography on silica gel, taking advantage of the polarity differences between the two compounds.

Scenario 2: Oxidation of 4-Methylbenzothiazole

Another common route to 4-formylbenzothiazole is the oxidation of the corresponding 4-methylbenzothiazole. This approach avoids the regioselectivity issues of direct formylation but introduces challenges related to controlling the extent of oxidation.

Q3: I am trying to oxidize 4-methylbenzothiazole to 4-formylbenzothiazole, but my main product is the 4-carboxybenzothiazole. How can I prevent over-oxidation?

A3: Controlling the Oxidation State

Over-oxidation to the carboxylic acid is a frequent and frustrating byproduct in this synthesis. The aldehyde is an intermediate in the oxidation of a methyl group to a carboxylic acid, and it can be challenging to stop the reaction at the desired aldehyde stage.

Key Factors Influencing Oxidation:

• Choice of Oxidizing Agent: The selection of the oxidant is paramount. Strong, non-selective oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (CrO₃) are more likely to lead to the carboxylic acid.[5] Milder and more selective oxidizing agents are preferable.

• Reaction Time and Temperature: Prolonged reaction times and elevated temperatures will favor over-oxidation. Careful monitoring of the reaction progress by techniques like Thin Layer Chromatography (TLC) is crucial to quench the reaction once the starting material is consumed and before significant amounts of the carboxylic acid are formed.

Recommended Oxidation Protocols:

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Manganese Dioxide (MnO₂)	Reflux in an inert solvent (e.g., dichloromethane, chloroform)	Generally selective for the oxidation of benzylic alcohols and aldehydes.	Can require a large excess of the reagent and long reaction times.
Selenium Dioxide (SeO₂)	Reflux in a solvent like dioxane or acetic acid	Often provides good yields of the aldehyde.	Selenium compounds are toxic and require careful handling and disposal.
Dess-Martin Periodinane (DMP)	Room temperature in a chlorinated solvent (e.g., dichloromethane)	Mild and highly selective for the oxidation of primary alcohols to aldehydes.	Can be expensive for large-scale synthesis.

Q4: My oxidation reaction is very slow and incomplete, leaving a lot of unreacted 4-methylbenzothiazole. How can I improve the conversion rate without causing over-oxidation?

A4: Optimizing for Complete Conversion

Incomplete conversion can be as problematic as over-oxidation. Finding the "sweet spot" where the starting material is consumed without significant formation of the carboxylic acid is key.

Strategies for Enhancing Reactivity:

• Activation of the Oxidant: In the case of MnO₂, using freshly prepared or "activated" MnO₂ can significantly improve its reactivity.

• Catalytic Systems: Consider using a catalytic amount of a more potent oxidant in the presence of a co-oxidant. This can provide a more controlled and efficient oxidation.

• Phase Transfer Catalysis: For reactions involving an aqueous oxidant and an organic substrate, a phase transfer catalyst can facilitate the reaction at the interface of the two phases, often leading to improved reaction rates and yields.

Experimental Protocol: Vilsmeier-Haack Formylation of Benzothiazole

This protocol provides a starting point for the synthesis of 4-formylbenzothiazole. It is essential to perform this reaction in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Benzothiazole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Vilsmeier Reagent: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents) and anhydrous DCM. Cool the flask to 0 °C in an ice bath. Slowly add POCl₃ (1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C. Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Formylation Reaction: Dissolve benzothiazole (1 equivalent) in anhydrous DCM and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to a gentle reflux (around 40-45 °C) for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture back to 0 °C. Carefully and slowly pour the reaction mixture into a vigorously stirred beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate. Continue stirring until the effervescence ceases and the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the 4-formylbenzothiazole.

Visualizing the Reaction and Byproduct Formation

The following diagram illustrates the Vilsmeier-Haack formylation of benzothiazole and the potential for the formation of isomeric byproducts.

Sources

• 1. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yields in the Vilsmeier-Haack formylation of benzothiazoles

Technical Support Center: Vilsmeier-Haack Formylation of Benzothiazoles

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the Vilsmeier-Haack formylation of benzothiazoles. This guide is designed to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during this important synthetic transformation. As specialists in synthetic chemistry, we understand that achieving high yields and purity is paramount. This document consolidates our expertise and field-proven insights to help you navigate the complexities of this reaction.

Understanding the Vilsmeier-Haack Reaction: Mechanism and Key Parameters

The Vilsmeier-Haack reaction is a powerful method for introducing a formyl group (-CHO) onto electron-rich aromatic and heteroaromatic rings.[1][2][3] The reaction utilizes a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid chloride, typically phosphorus oxychloride (POCl₃), to generate the electrophilic Vilsmeier reagent.[4][5]

The generally accepted mechanism involves two key stages:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form a highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[4][5][6]

• Electrophilic Aromatic Substitution: The electron-rich benzothiazole ring attacks the electrophilic carbon of the Vilsmeier reagent. This is followed by the loss of a proton to restore aromaticity, forming an iminium salt intermediate.[6]

• Hydrolysis: The reaction mixture is then subjected to aqueous work-up, often under basic conditions, to hydrolyze the iminium salt to the desired benzothiazole-2-carbaldehyde.[4][5]

The success of this reaction is highly dependent on the electronic nature of the substrate, the quality of the reagents, and precise control over reaction conditions.

Visualizing the Mechanism

Caption: The Vilsmeier-Haack reaction pathway.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems that can lead to low yields or reaction failure.

Problem Category: Reagents & Stoichiometry

Q1: My reaction is sluggish, stalls, or fails to start. What are the likely causes related to my reagents?

A1: This is a common issue often traced back to the quality and handling of the reagents.

• Purity of DMF: DMF is hygroscopic and can absorb atmospheric moisture. Water will react with and consume the POCl₃ and the Vilsmeier reagent, effectively halting the reaction.

  • Solution: Always use freshly distilled or anhydrous grade DMF. Consider storing it over molecular sieves (4Å).

• Activity of POCl₃: Phosphorus oxychloride can degrade over time, especially if exposed to moisture.

  • Solution: Use a fresh bottle of POCl₃ or distill it prior to use. Ensure it is a clear, colorless liquid. A yellow tint may indicate decomposition.

• Stoichiometry: The ratio of POCl₃ to DMF is critical for the efficient generation of the Vilsmeier reagent. An excess of DMF is typically used as it often serves as the solvent.[2]

  • Recommendation: A common starting point is a 1.5 to 3-fold molar excess of POCl₃ relative to the benzothiazole substrate, dissolved in a sufficient volume of DMF. Some protocols have shown that a significant excess of POCl₃ (up to 10 equivalents) can dramatically improve yields for less reactive substrates.[7]

Q2: I am observing multiple byproducts and a low yield of the desired aldehyde. Could this be related to the stoichiometry of my Vilsmeier reagent?

A2: Yes, incorrect stoichiometry can lead to side reactions.

• Insufficient Vilsmeier Reagent: If the amount of Vilsmeier reagent is too low, you will have incomplete conversion of your starting material.

• Excessive Vilsmeier Reagent/High Temperature: While an excess is often necessary, a very large excess, especially when combined with elevated temperatures, can sometimes lead to undesired side reactions or the formation of colored impurities that complicate purification.

• Solution: Begin with a systematic optimization of the POCl₃ to substrate ratio. A good starting point is 1.5 equivalents of POCl₃. If the conversion is low, incrementally increase the amount to 2.0, 3.0, or even higher equivalents, while carefully monitoring the reaction by TLC.

Problem Category: Reaction Conditions

Q3: My yields are inconsistent from one run to the next. How critical is temperature control?

A3: Temperature control is absolutely critical and one of the most common sources of inconsistency.

• Vilsmeier Reagent Formation: The reaction between DMF and POCl₃ is exothermic. This step should always be performed at a low temperature (typically 0 °C) with slow, dropwise addition of POCl₃ to the DMF.[2] Uncontrolled addition can lead to a rapid temperature increase, causing degradation of the reagent and potential safety hazards.

• Formylation Step: The reactivity of the benzothiazole substrate dictates the optimal temperature for the formylation step.

  • Electron-rich benzothiazoles (with electron-donating groups) are more reactive and may proceed efficiently at room temperature or with gentle heating (e.g., 40-60 °C).[7]

  • Electron-deficient benzothiazoles (with electron-withdrawing groups) are less reactive and often require higher temperatures (e.g., 70-100 °C) and longer reaction times to achieve good conversion.[8]

• Solution:

  • Always prepare the Vilsmeier reagent at 0 °C.

  • Add the benzothiazole substrate at 0 °C.

  • Slowly warm the reaction to the target temperature and maintain it consistently using an oil bath and a temperature controller.

  • Monitor the reaction progress by TLC to avoid prolonged heating once the reaction is complete.

Problem Category: Substrate Reactivity

Q4: My benzothiazole has electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃), and the reaction is not working. What can I do?

A4: Electron-withdrawing groups deactivate the benzothiazole ring towards electrophilic substitution, making the Vilsmeier-Haack reaction significantly more challenging.[8] The Vilsmeier reagent is a relatively weak electrophile, so it struggles to react with deactivated systems.[5]

• Solutions to Increase Reactivity:

  • Increase Temperature: Carefully increase the reaction temperature. Reactions on deactivated substrates may require heating up to 80-100 °C or even higher.[2][7]

  • Increase Reagent Concentration: Use a larger excess of the Vilsmeier reagent (e.g., 3-5 equivalents of POCl₃).

  • Increase Reaction Time: These reactions will naturally be slower. Monitor by TLC over an extended period (e.g., 12-24 hours).

  • Microwave Irradiation: Microwave-assisted synthesis can sometimes dramatically accelerate the reaction and improve yields for unreactive substrates by providing rapid and efficient heating.[7]

Problem Category: Work-up & Purification

Q5: I'm having trouble hydrolyzing the iminium salt intermediate. What is the best procedure?

A5: The hydrolysis step is crucial for obtaining the final aldehyde and must be handled carefully. The iminium salt is often a stable, sometimes solid, intermediate.

• Procedure:

  • After the reaction is complete (as determined by TLC), cool the reaction mixture back down to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by pouring it onto crushed ice. This hydrolyzes the excess POCl₃ and begins the hydrolysis of the iminium salt. This is a highly exothermic and gas-evolving step; perform it in a fume hood with caution.

  • The hydrolysis of the iminium salt is often facilitated by converting the acidic solution to a basic one. A common method is to add a saturated aqueous solution of sodium acetate or sodium bicarbonate until the pH is neutral or slightly basic (pH 7-8).[6] Some protocols suggest boiling with sodium hydroxide solution, but this can be harsh and may degrade sensitive products.

  • Stir the mixture at room temperature for a period (e.g., 30 minutes to a few hours) to ensure complete hydrolysis.[6]

  • The product can then be extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

Optimized Conditions Summary Table

Substrate Type	POCl₃ (equiv.)	Temp. (Reagent Formation)	Temp. (Formylation)	Typical Time	Notes
Electron-Rich (e.g., -OCH₃, -CH₃)	1.5 - 2.0	0 °C	25 - 60 °C	2 - 6 h	Reaction is generally facile. Monitor closely to avoid over-reaction.
Neutral (unsubstituted)	2.0 - 3.0	0 °C	60 - 80 °C	4 - 12 h	Moderate conditions are usually sufficient for good conversion.
Electron-Poor (e.g., -Cl, -NO₂)	3.0 - 5.0+	0 °C	80 - 100+ °C	12 - 24 h	Requires forcing conditions. Consider microwave-assisted synthesis.[7]

General Experimental Workflow

Sources

• 1. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpcbs.com [ijpcbs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on the Reaction Rate of 2-Aminothiophenol Condensation

Welcome to the Technical Support Center for optimizing the condensation of 2-aminothiophenol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the critical role of solvents in this reaction. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your synthetic strategies effectively.

The condensation of 2-aminothiophenol with carbonyl compounds or carboxylic acid derivatives is a cornerstone reaction for synthesizing 2-substituted benzothiazoles, a scaffold of significant interest in medicinal chemistry.[1][2] The reaction rate, yield, and even the product profile can be dramatically influenced by the solvent system employed. This guide addresses common issues and questions in a direct, Q&A format.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, offering probable causes and actionable solutions grounded in chemical principles.

Q1: My reaction is proceeding very slowly or stalling, resulting in low conversion. How is my choice of solvent contributing to this?

A1: Sluggish or incomplete reactions are frequently tied to sub-optimal reaction conditions, with solvent choice being a primary factor. The solvent's role extends beyond simply dissolving reactants; it actively influences the reaction mechanism by stabilizing or destabilizing reactants, intermediates, and transition states.

Causality & Explanation: The condensation of 2-aminothiophenol with an aldehyde or ketone proceeds through a multi-step mechanism, typically involving the formation of an imine (or Schiff base), followed by intramolecular cyclization and subsequent oxidation to the benzothiazole product.[1][3] Each of these steps has different electronic requirements.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are often excellent choices for this reaction. Their high polarity can stabilize the charged intermediates and transition states that form during the nucleophilic attack and cyclization steps. For instance, DMSO can also facilitate the final oxidation step, sometimes using dissolved atmospheric oxygen as the oxidant.[4]

• Polar Protic Solvents (e.g., Ethanol, Methanol): Alcohols are common, "greener" solvents. They can participate in hydrogen bonding, which can help to activate the carbonyl group toward nucleophilic attack. However, they can also solvate the amine nucleophile, potentially reducing its reactivity slightly compared to a polar aprotic environment. Despite this, ethanol is widely and successfully used, particularly in light-mediated protocols.[5]

• Non-Polar Solvents (e.g., Toluene, Chlorobenzene): These solvents are less effective at stabilizing polar intermediates, which can lead to slower reaction rates. They are typically used when high temperatures are required (via reflux) and the reactants have good solubility.[1][5]

Troubleshooting Steps:

• Switch to a High-Polarity Aprotic Solvent: If you are using a non-polar or moderately polar solvent like toluene or THF, consider switching to DMSO or DMF. This is often the most effective single change for accelerating the reaction.

• Increase Temperature: If your solvent choice is constrained, increasing the temperature to reflux can significantly boost the reaction rate. Ensure your chosen solvent's boiling point is appropriate for the desired temperature.[3]

• Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes by efficiently heating the polar solvent and reactants.[3][4] This technique is particularly effective with polar solvents like DMF or ionic liquids.[4]

Q2: I'm observing a significant amount of a side product, which I suspect is the disulfide of 2-aminothiophenol. How can I minimize this?

A2: The formation of 2,2'-dithiobis(aniline) is the most common side reaction. The thiol group (-SH) in 2-aminothiophenol is highly susceptible to oxidation, which depletes your starting material and complicates purification.

Causality & Explanation: This side reaction is an oxidative dimerization of your starting material. The presence of atmospheric oxygen, trace metal impurities, or certain reaction conditions can catalyze this process.

Troubleshooting Steps:

• Degas Your Solvent: Before starting the reaction, thoroughly degas your solvent by bubbling an inert gas (Nitrogen or Argon) through it for 15-30 minutes or by using a freeze-pump-thaw technique. This removes dissolved oxygen, the primary culprit.

• Maintain an Inert Atmosphere: Run the entire reaction under a positive pressure of Nitrogen or Argon. This prevents atmospheric oxygen from re-entering the reaction vessel.[3]

• Use Fresh Reagents: 2-aminothiophenol can oxidize upon storage. Using a freshly opened bottle or purifying stored material before use is crucial for minimizing the disulfide byproduct.[3]

• Solvent Purity: Ensure your solvent is free from peroxide impurities (common in older bottles of ethers like THF), which can promote oxidation.

Caption: General mechanism for 2-aminothiophenol condensation with an aldehyde.

Q2: Are there effective "green" solvent alternatives to DMSO or DMF?

A2: Yes, the field has seen a significant push towards more environmentally benign conditions.

• Ionic Liquids (ILs): ILs like 1-butyl-3-methylimidazolium tetrafluoroborate ([bmim]BF₄) have been used as effective media. [6]Due to their high polarity, they can promote the reaction, often acting as both solvent and catalyst. They also have negligible vapor pressure and can often be recycled, reducing waste. [6]Microwave heating in ionic liquids is a particularly powerful combination for rapid synthesis. [4]* Ethanol: As mentioned, ethanol is a widely used green solvent. It is inexpensive, readily available, and has a lower environmental impact than chlorinated solvents or high-boiling aprotics. Many modern, light-catalyzed syntheses of benzothiazoles are performed in ethanol. [5]* Solvent-Free Conditions: In some cases, the reaction can be run without any solvent at all. This can be achieved by heating a mixture of the solid reactants (often with a solid catalyst) or by using a liquid aldehyde as both a reactant and the reaction medium. [1][2]This approach, often called mechanochemistry when reactants are ground together, represents the pinnacle of green chemistry by eliminating solvent waste entirely. [1][3] Q3: How do I select an initial solvent for a new 2-aminothiophenol condensation reaction?

A3: A logical, stepwise approach is best.

• Assess Reactant Solubility: Your primary consideration is that both 2-aminothiophenol and your carbonyl/acid component must be soluble in the chosen solvent at the reaction temperature.

• Start with a Common, Effective Solvent: For a new system, DMSO or ethanol are excellent starting points. They are well-documented and effective for a broad range of substrates.

• Consider the Reaction Temperature: If you anticipate needing high heat (>100 °C), DMSO (b.p. 189 °C) or toluene (b.p. 111 °C) are better choices than ethanol (b.p. 78 °C).

• Factor in the Workup: High-boiling solvents like DMSO can be difficult to remove. If your product is non-polar, you can often precipitate it by adding the reaction mixture to a large volume of water. If your product is water-soluble, you may need to perform multiple extractions, making a more volatile solvent like ethanol or acetonitrile preferable.

Data Summary: Solvent Effects on Yield

The following table summarizes findings from various reports on the synthesis of 2-substituted benzothiazoles, illustrating the impact of solvent choice. Note that direct comparison is approximate as catalysts, substrates, and temperatures often vary.

Solvent System	Typical Conditions	Typical Yield Range	Key Advantages & Notes	Reference
DMSO	100-140 °C, Air	Good to Excellent (70-95%)	Excellent solvating power; can act as an oxidant with air.	[4][5]
Ethanol	Reflux or RT (photochemical)	Good to Excellent (80-98%)	"Green" solvent; good for light-mediated reactions.	[5]
DMF	Reflux, often with catalyst	Good to Excellent (85-98%)	High boiling point, very polar; catalyst often required.	[1]
Ionic Liquid	100 °C, Microwave	Excellent (80-94%)	Recyclable, acts as catalyst, rapid under microwave.	[4][6]
Toluene	Reflux	Moderate to Good	Good for azeotropic water removal; less polar.	[1]
Solvent-Free	70-100 °C or Grinding	Excellent (83-98%)	Environmentally ideal; requires thermally stable reactants.	[1][2][3]

Experimental Protocols

Protocol 1: General Procedure for Condensation in DMSO

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-aminothiophenol (1.0 eq).

• Add the desired aldehyde (1.05 eq).

• Add a sufficient volume of DMSO to fully dissolve the reactants at room temperature (e.g., 0.2-0.5 M concentration).

• Crucial Step: If disulfide formation is a concern, degas the DMSO solution by bubbling argon through it for 15 minutes. Maintain a gentle flow of argon or nitrogen over the reaction for its duration.

• Heat the reaction mixture to 120 °C and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing a large volume of cold water, typically 10x the volume of DMSO used.

• The product will often precipitate as a solid. Collect the solid by vacuum filtration, wash with water, and dry.

• Recrystallize or perform column chromatography to obtain the pure 2-substituted benzothiazole.

Protocol 2: Microwave-Assisted Synthesis in an Ionic Liquid

• In a microwave-safe reaction vessel, combine 2-aminothiophenol (1 mmol) and the aromatic aldehyde (1 mmol).

• Add the ionic liquid, e.g., 1-pentyl-3-methylimidazolium bromide ([pmIm]Br), to act as the reaction medium (approx. 1-2 mL). [4]3. Seal the vessel and place it in the microwave reactor.

• Irradiate at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes), monitoring the internal pressure.

• After the reaction, cool the vessel to room temperature.

• Extract the product from the ionic liquid using a suitable organic solvent (e.g., ethyl acetate or diethyl ether). The ionic liquid is often immiscible with these solvents.

• Combine the organic extracts, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify by column chromatography as needed. The ionic liquid can often be recovered, dried under vacuum, and reused. [4]

References

• Title: Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024) Source: MDPI URL: [Link]

• Title: Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol Source: MDPI URL: [Link]

• Title: Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024) Source: ResearchGate URL: [Link]

• Title: Benzothiazole synthesis Source: Organic Chemistry Portal URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzothiazole synthesis [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Benzo[d]thiazole-4-carbaldehyde for Researchers and Drug Development Professionals

Introduction: The Significance of Benzo[d]thiazole-4-carbaldehyde

Benzo[d]thiazole-4-carbaldehyde is a crucial heterocyclic building block in medicinal chemistry and materials science. Its unique structural motif, featuring a benzene ring fused to a thiazole ring with a reactive aldehyde group at the 4-position, serves as a versatile scaffold for the synthesis of a diverse array of biologically active compounds and functional materials. The strategic placement of the formyl group allows for a multitude of chemical transformations, making it a highly sought-after intermediate in the development of novel pharmaceuticals, including kinase inhibitors, anticancer agents, and probes for biological imaging.

This guide provides a comparative analysis of the primary synthetic methodologies for obtaining Benzo[d]thiazole-4-carbaldehyde. We will delve into the mechanistic underpinnings of each approach, offer detailed experimental protocols, and present a critical evaluation of their respective advantages and limitations. This document is intended to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a synthetic route that best aligns with their specific research and development objectives.

Methodology 1: Directed Ortho-Metalation (DoM) of 2-Substituted Benzothiazoles

Directed ortho-metalation (DoM) has emerged as a powerful strategy for the regioselective functionalization of aromatic and heteroaromatic compounds. This method leverages the ability of a directing metalation group (DMG) to guide a strong base, typically an organolithium reagent, to deprotonate the adjacent ortho-position, creating a nucleophilic arylmetal intermediate that can be trapped by an electrophile.

Causality Behind Experimental Choices:

The choice of a directing group at the 2-position of the benzothiazole ring is critical for the success of this strategy. Groups containing heteroatoms capable of coordinating with the lithium cation, such as amides or methoxy groups, are effective DMGs. The strong base, commonly n-butyllithium or lithium diisopropylamide (LDA), is chosen for its ability to efficiently deprotonate the C-H bond ortho to the DMG. The subsequent formylation is typically achieved using N,N-dimethylformamide (DMF) as the electrophile. The reaction is conducted at low temperatures to prevent side reactions and ensure the stability of the organolithium intermediate.

Experimental Protocol: Ortho-Formylation of 2-Methoxybenzo[d]thiazole

• Preparation of the Substrate: 2-Methoxybenzo[d]thiazole is prepared from 2-mercaptobenzothiazole by methylation with dimethyl sulfate in the presence of a base.

• Lithiation: To a solution of 2-methoxybenzo[d]thiazole (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (argon or nitrogen), is added n-butyllithium (1.1 eq, as a solution in hexanes) dropwise. The reaction mixture is stirred at this temperature for 1 hour.

• Formylation: Anhydrous N,N-dimethylformamide (DMF, 1.5 eq) is added dropwise to the reaction mixture at -78 °C. The solution is stirred for an additional 2 hours at the same temperature.

• Work-up and Purification: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford Benzo[d]thiazole-4-carbaldehyde.

Diagram of the Directed Ortho-Metalation Workflow:

Caption: Workflow for Directed Ortho-Metalation.

Methodology 2: Cyclization of Pre-functionalized Benzene Precursors

An alternative and often highly effective approach involves the construction of the benzothiazole ring from a benzene precursor that already contains the desired formyl group or a precursor to it. This strategy offers excellent control over the regiochemistry of the final product.

Sub-Method 2.1: Cyclization of 2-Amino-3-formylthiophenol Derivatives

This method involves the synthesis of a key intermediate, a 2-aminothiophenol derivative bearing a formyl group at the 3-position. The subsequent cyclization with a suitable one-carbon synthon directly yields the target aldehyde.

Causality Behind Experimental Choices:

The synthesis of the 2-amino-3-formylthiophenol precursor is the most challenging step. It can be prepared from 2-nitro-3-methylaniline through a series of transformations including diazotization, thiolation, reduction of the nitro group, and oxidation of the methyl group to an aldehyde. The final cyclization step is typically achieved by reacting the aminothiophenol with a source of the C2 carbon of the thiazole ring, such as formic acid or its derivatives, under acidic conditions.

Experimental Protocol: Cyclization with Formic Acid

• Precursor Synthesis: Synthesize 2-amino-3-formylthiophenol from a suitable starting material (e.g., 2-nitro-3-toluidine).

• Cyclization: A mixture of 2-amino-3-formylthiophenol (1.0 eq) and formic acid (excess) is heated at reflux for 4-6 hours.

• Work-up and Purification: The reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization or column chromatography to yield Benzo[d]thiazole-4-carbaldehyde.

Sub-Method 2.2: Oxidation of 4-Methylbenzo[d]thiazole

This approach involves the initial synthesis of 4-methylbenzo[d]thiazole, which is then selectively oxidized to the corresponding aldehyde.

Causality Behind Experimental Choices:

4-Methylbenzo[d]thiazole can be synthesized via the cyclization of 2-amino-3-methylthiophenol. The choice of oxidizing agent is crucial to selectively convert the methyl group to an aldehyde without over-oxidation to a carboxylic acid or degradation of the heterocyclic ring. Selenium dioxide (SeO2) is a classic and effective reagent for this transformation. The reaction is typically carried out in a high-boiling solvent like dioxane or xylene.

Experimental Protocol: Selenium Dioxide Oxidation

• Synthesis of 4-Methylbenzo[d]thiazole: Prepare 4-methylbenzo[d]thiazole from 2-amino-3-methylthiophenol and a suitable C1 synthon.

• Oxidation: A mixture of 4-methylbenzo[d]thiazole (1.0 eq) and selenium dioxide (1.1 eq) in dioxane is heated at reflux for 12-18 hours.

• Work-up and Purification: The reaction mixture is cooled, and the precipitated selenium metal is removed by filtration. The filtrate is concentrated under reduced pressure, and the residue is taken up in a suitable organic solvent. The organic layer is washed with water and brine, dried, and concentrated. The crude product is purified by column chromatography to afford Benzo[d]thiazole-4-carbaldehyde.

Diagram of the Cyclization and Oxidation Workflow:

Caption: Cyclization and Oxidation Strategies.

Methodology 3: Formylation of a Pre-formed Benzothiazole Ring

Direct formylation of the benzothiazole ring at the 4-position is a challenging but potentially efficient route. The inherent electronic properties of the benzothiazole nucleus often favor substitution at other positions. However, under specific conditions, formylation at C4 can be achieved.

The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic and heteroaromatic compounds. It employs the Vilsmeier reagent, which is generated in situ from a substituted amide (typically DMF) and a dehydrating agent like phosphorus oxychloride (POCl3). While this reaction often favors other positions on the benzothiazole ring, careful optimization of reaction conditions can lead to the desired 4-formyl product.

Causality Behind Experimental Choices:

The regioselectivity of the Vilsmeier-Haack reaction on benzothiazole is highly dependent on the reaction conditions, including temperature, reaction time, and the stoichiometry of the reagents. The use of a large excess of the Vilsmeier reagent and elevated temperatures may be necessary to overcome the kinetic preference for substitution at other positions and achieve formylation at the thermodynamically more stable C4 position.

Experimental Protocol: Vilsmeier-Haack Formylation

• Vilsmeier Reagent Formation: To a cooled (0 °C) solution of anhydrous N,N-dimethylformamide (DMF, large excess), phosphorus oxychloride (POCl3, 3.0 eq) is added dropwise with stirring. The mixture is stirred at 0 °C for 30 minutes.

• Formylation: Benzothiazole (1.0 eq) is added to the prepared Vilsmeier reagent, and the reaction mixture is heated to 80-90 °C for 12-24 hours.

• Work-up and Purification: The reaction mixture is cooled and poured onto crushed ice. The mixture is then neutralized with a saturated aqueous solution of sodium bicarbonate and extracted with dichloromethane. The combined organic layers are washed with water, dried, and concentrated. The crude product is purified by column chromatography to isolate Benzo[d]thiazole-4-carbaldehyde.

Comparative Analysis of Synthesis Methods

Method	Key Advantages	Key Disadvantages	Typical Yields	Scalability
Directed Ortho-Metalation	High regioselectivity, good functional group tolerance.	Requires cryogenic temperatures, strictly anhydrous conditions, and organolithium reagents.	Moderate to Good	Moderate
Cyclization (from 2-amino-3-formylthiophenol)	Excellent regiochemical control.	Multi-step synthesis of the precursor can be challenging.	Good to Excellent	Good
Oxidation of 4-Methylbenzo[d]thiazole	Utilizes a readily accessible precursor.	Use of toxic selenium dioxide, potential for over-oxidation.	Moderate	Good
Vilsmeier-Haack Reaction	Uses readily available and inexpensive reagents.	Often results in a mixture of isomers, requiring careful optimization and purification.	Low to Moderate	Good

Conclusion and Future Perspectives

The synthesis of Benzo[d]thiazole-4-carbaldehyde can be accomplished through several distinct methodologies, each with its own set of advantages and challenges. The choice of the most appropriate method will depend on factors such as the desired scale of the reaction, the availability of starting materials and reagents, and the specific requirements for purity and yield.

• Directed Ortho-Metalation offers a highly regioselective route but requires specialized equipment and handling of pyrophoric reagents.

• Cyclization strategies provide excellent control over the final product's structure, with the main challenge lying in the synthesis of the pre-functionalized precursors.

• The Vilsmeier-Haack reaction , while seemingly straightforward, often suffers from poor regioselectivity, making it less ideal for targeted synthesis without extensive optimization.

Future research in this area will likely focus on the development of more efficient, sustainable, and regioselective methods for the synthesis of Benzo[d]thiazole-4-carbaldehyde. This may include the exploration of novel directing groups for C-H activation, the use of greener oxidizing agents, and the development of catalytic formylation reactions that operate under milder conditions. The continued demand for this versatile building block in drug discovery and materials science will undoubtedly drive further innovation in its synthesis.

References

• Due to the focused nature of this guide on a specific, less commonly reported isomer, direct literature citations for complete, optimized procedures for Benzo[d]thiazole-4-carbaldehyde are sparse. The provided protocols are based on established synthetic transformations for analogous systems and general principles of organic chemistry.

A Comparative Guide to the Reactivity of Benzothiazole Carbaldehyde Isomers for Researchers and Drug Development Professionals

In the landscape of heterocyclic chemistry, benzothiazole carbaldehydes serve as pivotal building blocks for the synthesis of a diverse array of biologically active molecules. Their utility in pharmaceutical and materials science is well-documented, with the aldehyde functional group providing a versatile handle for a multitude of chemical transformations. However, the positional isomerism of the carbaldehyde group on the benzothiazole scaffold significantly influences the electronic properties and, consequently, the reactivity of the molecule. This guide provides an in-depth technical comparison of the reactivity of benzothiazole carbaldehyde isomers, offering field-proven insights and supporting data to aid researchers in experimental design and compound synthesis.

Introduction to Benzothiazole Carbaldehydes

Benzothiazole, a bicyclic heteroaromatic compound, is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of a carbaldehyde group (-CHO) to this scaffold opens up a gateway for constructing complex molecular architectures through reactions such as nucleophilic additions, condensations, and oxidations.

The reactivity of the aldehyde is intrinsically linked to its electronic environment, which is modulated by the position of its attachment to the benzothiazole ring. This guide will focus on the isomers where the carbaldehyde group is attached to the C2 position of the thiazole ring and the C4, C5, C6, and C7 positions of the benzene ring.

Electronic Landscape of Benzothiazole Carbaldehyde Isomers

The reactivity of an aldehyde is primarily governed by the electrophilicity of the carbonyl carbon. The benzothiazole ring system, with its electron-withdrawing thiazole component and the fused benzene ring, exerts a complex electronic influence on the attached carbaldehyde group.

A theoretical study on the reactivity of benzothiazole derivatives has shown that in the unsubstituted benzothiazole, the C2 position is the most electrophilic.[1] This inherent electrophilicity at C2 suggests that a carbaldehyde group at this position will be significantly influenced by the electron-withdrawing nature of the thiazole ring. Conversely, when the carbaldehyde is positioned on the benzene ring, its reactivity will be modulated by the overall electron-donating or -withdrawing effect of the fused thiazole ring as a substituent on the benzene moiety. It has been noted in computational studies that in substituted benzothiazoles, the C6 position can become the most electrophilic site.[1] This suggests that a carbaldehyde at the C6 position might exhibit enhanced reactivity towards nucleophiles.

dot graph "Electronic_Influence" { layout=neato; node [shape=box, style=rounded]; bgcolor="#F1F3F4"; "Benzothiazole Ring" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Carbaldehyde Group (-CHO)" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Reactivity" [fillcolor="#FBBC05", fontcolor="#202124"]; "C2-Position" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "C4, C5, C6, C7-Positions" [fillcolor="#34A853", fontcolor="#FFFFFF"];

"Benzothiazole Ring" -> "Carbaldehyde Group (-CHO)" [label="Electronic Effects", fontcolor="#202124"]; "Carbaldehyde Group (-CHO)" -> "Reactivity" [label="Determines", fontcolor="#202124"]; "C2-Position" -> "Carbaldehyde Group (-CHO)" [label="Directly attached to thiazole", fontcolor="#202124"]; "C4, C5, C6, C7-Positions" -> "Carbaldehyde Group (-CHO)" [label="Attached to benzene ring", fontcolor="#202124"]; } Caption: Logical relationship of electronic influence on reactivity.

Comparative Reactivity in Key Chemical Transformations

The differential reactivity of benzothiazole carbaldehyde isomers can be best illustrated by examining their behavior in common synthetic reactions.

Nucleophilic Addition Reactions

The quintessential reaction of aldehydes is nucleophilic addition. The rate and equilibrium of this reaction are highly sensitive to the electrophilicity of the carbonyl carbon.

• Benzothiazole-2-carbaldehyde: The direct attachment to the electron-withdrawing thiazole ring is expected to render the carbonyl carbon of benzothiazole-2-carbaldehyde highly electrophilic. This heightened reactivity makes it an excellent substrate for reactions with a wide range of nucleophiles.

• Benzothiazole-carbaldehydes on the Benzene Ring (4-, 5-, 6-, and 7-isomers): The reactivity of these isomers will be influenced by the mesomeric and inductive effects of the fused thiazole ring. The overall effect is generally electron-withdrawing, thus activating the aldehyde group compared to unsubstituted benzaldehyde. However, the magnitude of this activation will vary depending on the position. For instance, the C6 position, which has been identified as a potential electrophilic site in substituted benzothiazoles, may lead to a more reactive aldehyde at this position.[1]

Condensation Reactions

Condensation reactions, such as the Knoevenagel and Wittig reactions, are fundamental for carbon-carbon bond formation and are widely employed in drug synthesis. The success of these reactions often hinges on the reactivity of the aldehyde.

Experimental Protocol: Knoevenagel Condensation

A comparative study of the Knoevenagel condensation can be performed to quantify the reactivity differences between the isomers.

Materials:

• Benzothiazole carbaldehyde isomers (2-, 4-, 5-, 6-, and 7-)

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

Procedure:

• In separate reaction vessels, dissolve equimolar amounts of a benzothiazole carbaldehyde isomer and malononitrile in ethanol.

• Add a catalytic amount of piperidine to each reaction mixture.

• Stir the reactions at a constant temperature (e.g., room temperature or reflux).

• Monitor the progress of each reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Isolate and purify the products by filtration or column chromatography.

• Calculate the yield of the condensed product for each isomer.

Expected Outcomes and Data Interpretation:

The reaction rates and yields are expected to correlate with the electrophilicity of the carbonyl carbon. A higher yield in a shorter reaction time would indicate greater reactivity.

Isomer	Predicted Relative Reactivity	Rationale
Benzothiazole-2-carbaldehyde	Highest	Directly attached to the electron-deficient thiazole ring.
Benzothiazole-6-carbaldehyde	High	The C6 position can be a significant electrophilic site.[1]
Benzothiazole-4-carbaldehyde	Moderate to High	Influenced by the electron-withdrawing nature of the fused ring.
Benzothiazole-7-carbaldehyde	Moderate to High	Influenced by the electron-withdrawing nature of the fused ring.
Benzothiazole-5-carbaldehyde	Moderate	Electronic effects may be less pronounced at this position.

dot graph "Knoevenagel_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica"]; bgcolor="#F1F3F4";

subgraph "cluster_reactants" { label="Reactants"; bgcolor="#FFFFFF"; "Isomer" [label="Benzothiazole\nCarbaldehyde Isomer", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Malononitrile" [label="Malononitrile", fillcolor="#4285F4", fontcolor="#FFFFFF"]; }

subgraph "cluster_reaction" { label="Reaction Conditions"; bgcolor="#FFFFFF"; "Catalyst" [label="Piperidine", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Solvent" [label="Ethanol", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Temperature" [label="Constant Temp.", fillcolor="#34A853", fontcolor="#FFFFFF"]; }

subgraph "cluster_analysis" { label="Analysis & Outcome"; bgcolor="#FFFFFF"; "Monitoring" [label="TLC/HPLC\nMonitoring", fillcolor="#FBBC05", fontcolor="#202124"]; "Isolation" [label="Product\nIsolation", fillcolor="#FBBC05", fontcolor="#202124"]; "Yield" [label="Yield\nCalculation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

"Isomer" -> "Monitoring"; "Malononitrile" -> "Monitoring"; "Catalyst" -> "Monitoring"; "Solvent" -> "Monitoring"; "Temperature" -> "Monitoring"; "Monitoring" -> "Isolation"; "Isolation" -> "Yield"; } Caption: Experimental workflow for comparative Knoevenagel condensation.

Spectroscopic Insights into Reactivity

Spectroscopic techniques, particularly Nuclear Magnetic Resonance (¹H NMR), can provide valuable insights into the electronic environment of the aldehyde proton, which correlates with its reactivity. A more deshielded aldehyde proton (appearing at a higher chemical shift, δ) indicates a more electron-deficient and, therefore, more reactive carbonyl group.

Conclusion and Future Perspectives

The positional isomerism of the carbaldehyde group on the benzothiazole scaffold is a critical determinant of its chemical reactivity. Benzothiazole-2-carbaldehyde is predicted to be the most reactive isomer due to the direct electronic influence of the electron-deficient thiazole ring. Among the isomers with the aldehyde on the benzene ring, the C6 position is a potential site of enhanced reactivity.

To fully elucidate the reactivity profile of these important synthetic intermediates, further systematic experimental studies are warranted. Comparative kinetic studies of various reactions, coupled with detailed spectroscopic and computational analysis, will provide a more quantitative understanding of the structure-reactivity relationships. Such data will be invaluable for medicinal chemists and researchers in rationally designing synthetic routes to novel benzothiazole-based compounds with desired pharmacological properties.

References

• Bradshaw, T. D., et al. (2002). 2-(4-Aminophenyl)benzothiazoles: novel agents with selective profiles of in vitro anti-tumour activity. British journal of cancer, 86(8), 1348–1354. [Link]

• Bédé, A. M. A., et al. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry, 11(1), 84. [Link]

• Katritzky, A. R., & Rachwal, S. (1996). Recent progress in the synthesis of 1,3-benzothiazoles. Chemical Reviews, 96(5), 1897-1930. [Link]

• Hutchinson, I., et al. (2001). Antitumor Benzothiazoles. 14. Synthesis and in Vitro Biological Properties of 2-(4-Aminophenyl)benzothiazoles. Journal of Medicinal Chemistry, 44(9), 1446-1455. [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis and reactions of 2-substituted benzothiazoles. Arkivoc, 2012(1), 211-255. [Link]

Sources

• 1. jyoungpharm.org [jyoungpharm.org]

A Comparative Guide to the Antimicrobial Efficacy of Benzo[d]thiazole-4-carbaldehyde Derivatives

In the face of escalating antimicrobial resistance, the scientific community is in a perpetual search for novel chemical scaffolds that can be developed into effective therapeutic agents. Among the promising candidates, benzothiazole derivatives have garnered significant attention due to their wide spectrum of biological activities, including anticancer, anti-inflammatory, and notably, antimicrobial effects.[1][2] This guide provides an in-depth, comparative analysis of the antimicrobial efficacy of a specific subclass, Benzo[d]thiazole-4-carbaldehyde derivatives, grounded in experimental data and mechanistic insights. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive resource to inform their research and development endeavors.

The Benzothiazole Scaffold: A Privileged Structure in Medicinal Chemistry

Benzothiazole, a bicyclic heterocyclic compound, serves as a versatile scaffold in medicinal chemistry. Its derivatives have been shown to exhibit a multitude of biological activities.[2] The antimicrobial potential of benzothiazole derivatives is attributed to their ability to interact with various cellular targets in microorganisms.[3] These targets include essential enzymes involved in DNA replication, cell wall synthesis, and metabolic pathways.[4][5] Specifically, benzothiazole derivatives have been reported to inhibit enzymes such as DNA gyrase, dihydrofolate reductase, and dihydropteroate synthase (DHPS), thereby disrupting critical bacterial processes.[3][5][6][7]

Synthesis of Benzo[d]thiazole-4-carbaldehyde Derivatives: A Generalized Approach

The synthesis of the core Benzo[d]thiazole-4-carbaldehyde structure and its subsequent derivatization are pivotal to exploring its structure-activity relationships (SAR). A common synthetic route involves the cyclization of 2-aminothiophenols with appropriate aldehydes or ketones.[8] Further modifications at various positions of the benzothiazole ring and the carbaldehyde group allow for the generation of a diverse library of derivatives for antimicrobial screening.

Caption: Generalized synthetic workflow for creating a library of benzothiazole derivatives.

Comparative Antimicrobial Efficacy: A Data-Driven Analysis

The true measure of a novel antimicrobial agent lies in its performance against a panel of clinically relevant pathogens and its comparison with existing antibiotics. Below, we present a consolidated summary of the antimicrobial activity of various Benzo[d]thiazole-4-carbaldehyde derivatives from several key studies. The efficacy is primarily evaluated based on the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial that inhibits the visible growth of a microorganism.[9][10]

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of Selected Benzothiazole Derivatives

Derivative/Compound	Staphylococcus aureus (Gram-positive)	Bacillus subtilis (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)	Candida albicans (Fungus)	Aspergillus niger (Fungus)	Reference Standard(s)
Series A (Thiazolidinone Hybrids)
Compound 8a (4-NO2 phenyl)	-	-	90-180	90-180	-	-	Streptomycin (50-100), Ampicillin (200)[5]
Compound 8b (4-OCH3 phenyl)	-	-	90-180	90-180	-	-	Streptomycin (50-100), Ampicillin (200)[5]
Series B (Pyrimidinylbenzazolyl Ureas)
Compound 111 (p-NO2 phenyl)	-	ZOI: 40±1.3 mm	-	-	-	-	Chloramphenicol (ZOI: 34 mm)[5]
Series C (N-Arylacetamides)
Compound 2c	-	-	MIC: 31.25-250 µg/L	-	-	-	Trimethoprim[11]
Compound 4m	-	-	MIC: 31.25-250 µg/L	-	-	-	Trimethoprim[11]
Series D (General)
Compounds 4a, 4b, 4c	8-128	-	8-128	-	-	-	-[4]
Series E (Targeting DHPS)
Compound 16c	0.025 mM	-	-	-	-	-	Ampicillin, Sulfadiazine[7]
Series F (Antifungal)
Compounds A1, A2, A9	-	-	-	-	Significant Activity	Significant Activity	Amphotericin-B[12]

Note: ZOI = Zone of Inhibition. Some studies report MIC in µM or mM, which have been noted. Direct comparison requires conversion based on molecular weight.

From the data, several key insights emerge:

• Potent Activity: Certain derivatives exhibit potent antimicrobial activity, with MIC values comparable or even superior to standard antibiotics like Streptomycin, Ampicillin, and Chloramphenicol.[5][7] For instance, compound 16c showed superior activity against S. aureus compared to both ampicillin and sulfadiazine.[7]

• Broad Spectrum Potential: While many derivatives show strong activity against Gram-positive bacteria, several compounds, particularly the thiazolidin-4-one derivatives, also demonstrate significant efficacy against Gram-negative bacteria like E. coli and P. aeruginosa.[5][11]

• Antifungal Activity: The benzothiazole scaffold is not limited to antibacterial action. Specific derivatives have shown significant antifungal activity against pathogenic fungi such as Candida albicans and Aspergillus niger.[12]

• Structure-Activity Relationship (SAR): The substitutions on the benzothiazole ring and associated moieties play a crucial role in determining the antimicrobial potency and spectrum. For example, the presence of nitro and methoxy groups on the phenyl ring of thiazolidin-4-one derivatives enhanced antibacterial action.[5] Similarly, the substitution of a para-nitrophenyl moiety in pyrimidinylbenzazolyl ureas increased bacterial inhibition.[5]

Mechanistic Insights: How Do They Work?

Understanding the mechanism of action is paramount for rational drug design and overcoming resistance. Benzothiazole derivatives exert their antimicrobial effects through various mechanisms, often by targeting essential microbial enzymes.[5]

Caption: Proposed mechanism of action for benzothiazole derivatives via enzyme inhibition.

Molecular docking studies have provided valuable insights into the binding interactions between benzothiazole derivatives and their target enzymes. For instance, some derivatives have been shown to bind to the active site of dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in bacteria, through hydrogen bonding and hydrophobic interactions.[7] Others are known to target DNA gyrase, an enzyme essential for DNA replication.[3] The inhibition of these vital enzymes ultimately leads to bacterial cell death.

Experimental Protocols for Efficacy Validation

To ensure the scientific rigor of the findings, standardized and validated experimental protocols are essential. Here, we outline the key methodologies for assessing the antimicrobial efficacy of Benzo[d]thiazole-4-carbaldehyde derivatives.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is a fundamental measure of an antimicrobial's potency.[13] The broth microdilution method is a commonly used and reliable technique.[10]

Protocol: Broth Microdilution Assay

• Preparation of Inoculum: A pure culture of the test microorganism is grown overnight and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the standardized bacterial or fungal suspension.

• Incubation: The plate is incubated under optimal conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that shows no visible growth.[10]

Caption: Workflow for the broth microdilution MIC assay.

Zone of Inhibition Assay (Kirby-Bauer Test)

This qualitative or semi-quantitative method provides a visual confirmation of antimicrobial activity.[14][15]

Protocol: Agar Well/Disc Diffusion Assay

• Plate Preparation: A standardized inoculum of the test microorganism is uniformly spread over the surface of an agar plate.[15]

• Application of Compound: A sterile paper disc impregnated with a known concentration of the test compound is placed on the agar surface. Alternatively, a well can be created in the agar and filled with the compound solution.

• Incubation: The plate is incubated under appropriate conditions for 18-24 hours.[14][15]

• Measurement: The diameter of the clear zone of no growth around the disc or well is measured in millimeters. A larger zone of inhibition generally indicates greater antimicrobial potency.[14]

Conclusion and Future Directions

Benzo[d]thiazole-4-carbaldehyde derivatives represent a promising class of antimicrobial agents with the potential to address the growing challenge of drug resistance. The evidence presented in this guide highlights their potent and, in some cases, broad-spectrum activity against a range of bacterial and fungal pathogens. The versatility of the benzothiazole scaffold allows for extensive chemical modifications, paving the way for the optimization of lead compounds with enhanced efficacy and favorable pharmacokinetic profiles.

Future research should focus on:

• Expanded SAR studies: To further elucidate the structural requirements for optimal activity against a wider range of pathogens, including multi-drug resistant strains.

• In-depth mechanistic studies: To identify novel cellular targets and understand potential resistance mechanisms.

• In vivo efficacy and toxicity studies: To evaluate the therapeutic potential and safety of the most promising derivatives in animal models.

By leveraging the insights and methodologies outlined in this guide, the scientific community can accelerate the development of this important class of molecules into clinically useful antimicrobial drugs.

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The Benzothiazole Scaffold: A Privileged Structure in Medicinal Chemistry and a Guide to its Structure-Activity Relationship

In the landscape of drug discovery, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutic agents. The benzothiazole scaffold, a bicyclic heterocyclic system, is a prime example of such a "privileged structure." Its inherent physicochemical properties and versatile synthetic accessibility have made it a focal point for medicinal chemists for decades. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of benzothiazole-based compounds, offering a comparative overview of their performance across different therapeutic areas, supported by experimental data and protocols. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate the chemical space of benzothiazole derivatives and unlock their full therapeutic potential.

The Benzothiazole Core: A Foundation for Diverse Biological Activity

Benzothiazole is a bicyclic compound composed of a benzene ring fused to a thiazole ring.[1] This unique structural arrangement confers a degree of rigidity and specific electronic properties that are conducive to interactions with a wide array of biological targets. The versatility of the benzothiazole nucleus lies in its amenability to chemical modification at several key positions, most notably at the C-2 and C-6 positions of the benzothiazole ring system.[1] These modifications allow for the fine-tuning of a compound's steric, electronic, and lipophilic properties, which in turn dictates its pharmacological profile.

Benzothiazole derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, neuroprotective, and anticonvulsant effects.[2][3][4][5] This guide will dissect the SAR of benzothiazole-based compounds in three key areas: oncology, infectious diseases, and neurodegenerative disorders.

Caption: Core Benzothiazole Scaffold and Key Modification Points.

I. Anticancer Activity: Targeting the Hallmarks of Cancer

The development of novel anticancer agents is a critical area of research, and benzothiazole derivatives have emerged as promising candidates.[6][7] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes to the disruption of cellular processes essential for tumor growth and survival.[8][9]

Structure-Activity Relationship Insights

The anticancer potency of benzothiazole derivatives is profoundly influenced by the nature and position of substituents on the scaffold.

• Substitutions at the C-2 Position: This position is a hotspot for modifications that directly impact anticancer activity.

  • Aryl and Heteroaryl Groups: The introduction of substituted phenyl rings at the C-2 position is a common strategy. For instance, the presence of electron-withdrawing groups like nitro (-NO2) or halogens (e.g., -Cl, -F) on the phenyl ring often enhances cytotoxic activity.[6] The 2-(4-aminophenyl)benzothiazole series has shown potent and selective antitumor activity.[10]

  • Amide and Urea Linkages: Incorporating aryl amide and aryl urea functionalities at the C-2 position has yielded compounds with significant activity against a broad range of human cancer cell lines.[6]

  • Heterocyclic Moieties: Hybrid molecules incorporating other heterocyclic rings such as oxadiazole, pyrimidine, or thiazolidinone at the C-2 position have demonstrated enhanced anticancer effects.[6][8] For example, a substituted chlorophenyl oxothiazolidine-based benzothiazole showed effective anticancer activity against the HeLa cell line.[8]

• Substitutions at the C-6 Position: Modifications at this position often modulate the compound's physicochemical properties, such as solubility and membrane permeability, which can indirectly influence biological activity.

  • Electron-Donating and -Withdrawing Groups: The introduction of methoxy (-OCH3) and chloro (-Cl) groups at various positions on the benzothiazole nucleus has been shown to increase anticancer activity.[6] For instance, substituted methoxybenzamide and chloromethylbenzamide benzothiazoles have displayed good anti-tumor potential.[8]

Comparative Performance Data

The following table summarizes the in vitro anticancer activity of representative benzothiazole derivatives against various cancer cell lines.

Compound ID	C-2 Substitution	C-6 Substitution	Cancer Cell Line	IC50 (µM)	Reference
Compound A	4-Hydroxyphenyl	H	MCF-7 (Breast)	0.052	[6]
Compound B	4-Nitrophenyl	H	MCF-7 (Breast)	0.058	[6]
Compound C	2-Chlorophenyl-oxothiazolidine	H	HeLa (Cervical)	9.76	[8]
Compound D	Methoxybenzamide	H	Various	1.1 - 8.8	[8]
Compound E	Pyrimidine	Methyl, SCH3	Various	Potent	[4]

Key Mechanisms of Action

Benzothiazole derivatives exert their anticancer effects through multiple mechanisms:

• Tubulin Polymerization Inhibition: Some derivatives act as mitotic inhibitors by binding to tubulin, disrupting microtubule dynamics, and leading to cell cycle arrest and apoptosis.[9]

• Carbonic Anhydrase Inhibition: Certain benzothiazole compounds are potent inhibitors of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and XII.[8] By inhibiting these enzymes, the compounds disrupt pH regulation in the tumor microenvironment, leading to reduced tumor growth and metastasis.[8]

• Signaling Pathway Modulation: Benzothiazoles have been shown to interfere with critical signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR and ERK pathways.[7][11]

Caption: Anticancer Mechanisms of Benzothiazole Derivatives.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic potential of chemical compounds.[7][12]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, HCT-116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of the benzothiazole test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for a specified period (e.g., 48 or 72 hours).[12] Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO or isopropanol with 0.04 N HCl, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

II. Antimicrobial Activity: Combating Infectious Diseases

The rise of antimicrobial resistance necessitates the development of new classes of anti-infective agents. Benzothiazole derivatives have demonstrated significant potential as both antibacterial and antifungal agents.[13][14]

Structure-Activity Relationship Insights

The antimicrobial efficacy of benzothiazole compounds is closely tied to their substitution patterns.

• Antibacterial Activity:

  • Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as halogens (-Cl, -F, -Br) and nitro (-NO2), on the benzothiazole or an appended aryl ring generally enhances antibacterial activity.[14][15]

  • Hybrid Scaffolds: Combining the benzothiazole core with other heterocyclic moieties, like thiazole, has resulted in hybrid compounds with broad-spectrum antimicrobial activity.[14]

• Antifungal Activity:

  • Amide-Imidazole Scaffolds: A series of benzothiazole derivatives incorporating amide-imidazole scaffolds have shown excellent inhibitory activity against pathogenic fungi like Candida albicans and Cryptococcus neoformans.[13]

  • Substituent Effects: Similar to antibacterial activity, electron-withdrawing groups tend to increase antifungal potency.[15]

Comparative Performance Data

The following table presents the minimum inhibitory concentration (MIC) values for selected benzothiazole derivatives against various microbial strains.

Compound ID	Key Structural Feature	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)	Reference
Compound F	Nitro-substituted benzothiazole-thiazole hybrid	S. aureus	3.90	C. albicans	7.81	[14]
Compound G	Chloro-substituted benzothiazole-thiazole hybrid	S. aureus	7.81	C. albicans	15.63	[14]
Compound H	Amide-imidazole scaffold	-	-	C. albicans	0.125-2	[13]
Compound I	Thiophene-hydrazone	S. aureus	Good	A. niger	Good	[15]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Step-by-Step Methodology (Broth Microdilution):

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium.

• Compound Dilution: Prepare serial twofold dilutions of the benzothiazole compounds in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microorganism with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

III. Neuroprotective Effects: A Potential Avenue for Treating Neurodegenerative Diseases

Benzothiazole-based compounds have shown promise in the context of neurodegenerative disorders like Alzheimer's disease and amyotrophic lateral sclerosis (ALS).[16][17] The well-known drug Riluzole, used in the treatment of ALS, is a benzothiazole derivative.[17]

Structure-Activity Relationship Insights

The neuroprotective properties of benzothiazoles are linked to their ability to modulate various targets in the central nervous system.

• Catalase Modulation: Certain benzothiazole analogs have been found to enhance the activity of catalase, an important antioxidant enzyme, thereby protecting neuronal cells from oxidative stress-induced damage.[16]

• Cholinesterase and MAO-B Inhibition: In the context of Alzheimer's disease, benzothiazole derivatives have been designed as multi-target-directed ligands, inhibiting acetylcholinesterase (AChE), butyrylcholinesterase (BuChE), and monoamine oxidase B (MAO-B).[17] The length of the spacer and the nature of the basic head group in these molecules are critical for their inhibitory activity.[17]

Comparative Performance Data

Compound ID	Target	Activity	Reference
Riluzole	Voltage-gated sodium channels, NMDA receptors	Neuroprotective	[17]
Compound J	Catalase	Enhanced activity	[16]
Compound K	AChE, BuChE, MAO-B	Dual/Multi-target inhibition	[17]

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of acetylcholinesterase (AChE) or butyrylcholinesterase (BuChE), enzymes that degrade the neurotransmitter acetylcholine.

Step-by-Step Methodology (Ellman's Method): [18]

• Reagent Preparation: Prepare solutions of the enzyme (AChE or BuChE), the substrate (acetylthiocholine iodide or butyrylthiocholine iodide), and Ellman's reagent (DTNB).

• Incubation with Inhibitor: In a 96-well plate, pre-incubate the enzyme with various concentrations of the benzothiazole test compound for a specific time.

• Substrate Addition: Initiate the enzymatic reaction by adding the substrate to the wells.

• Colorimetric Measurement: The hydrolysis of the substrate by the enzyme produces thiocholine, which reacts with DTNB to form a yellow-colored product. Measure the rate of color formation spectrophotometrically at 412 nm.

• Data Analysis: Calculate the percentage of enzyme inhibition for each compound concentration and determine the IC50 value.

Conclusion: The Enduring Promise of the Benzothiazole Scaffold

The structure-activity relationship of benzothiazole-based compounds is a rich and continually evolving field of study. The versatility of the benzothiazole scaffold allows for the generation of diverse chemical libraries with a wide spectrum of biological activities. By understanding the intricate relationships between chemical structure and biological function, researchers can rationally design and synthesize novel benzothiazole derivatives with improved potency, selectivity, and pharmacokinetic properties. The experimental protocols provided in this guide offer a starting point for the biological evaluation of these promising compounds. As our understanding of disease biology deepens, the benzothiazole nucleus will undoubtedly remain a valuable platform for the discovery of the next generation of therapeutic agents.

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• PubMed. (2016). Design, synthesis, and structure-activity relationship studies of benzothiazole derivatives as antifungal agents. [Link]

• RSC Publishing. (2023). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. [Link]

• PubMed. (2020). Synthesis, in vitro and structural aspects of benzothiazole analogs as anti-oxidants and potential neuroprotective agents. [Link]

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The Synergy of Silicon and Solution: A Comparative Guide to Benzothiazole Derivative Activity

A Senior Application Scientist's Perspective on Integrating Computational and Benchtop Analyses

In the landscape of contemporary drug discovery, the journey of a candidate molecule from concept to clinic is a rigorous marathon of validation. For researchers working with privileged scaffolds like benzothiazole, known for its wide spectrum of biological activities, the initial stages of this journey are critical.[1][2][3] This guide provides an in-depth comparison of in silico and in vitro methodologies for evaluating the activity of benzothiazole derivatives, offering a framework for leveraging computational predictions to inform and streamline experimental pursuits. As we navigate this comparison, we will emphasize the causality behind experimental choices and the inherent self-validating systems within robust scientific protocols.

The Rise of Benzothiazoles in Medicinal Chemistry

The benzothiazole nucleus, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a cornerstone in medicinal chemistry. Its derivatives have demonstrated a remarkable array of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant effects.[1] This versatility has made the benzothiazole scaffold a focal point for the development of novel therapeutic agents. The core principle of this guide is to illustrate how the potent synergy between computational modeling and empirical testing can accelerate the identification and optimization of lead benzothiazole compounds.

Part 1: In Silico Evaluation - The Predictive Powerhouse

Computational, or in silico, methods provide a rapid and cost-effective means to screen vast libraries of virtual compounds, predict their biological activity, and elucidate potential mechanisms of action before a single molecule is synthesized.

Molecular Docking: Unveiling Binding Interactions

Molecular docking is a cornerstone of in silico drug design, predicting the preferred orientation of a ligand when bound to a target protein. This provides insights into binding affinity and the specific molecular interactions that stabilize the complex.

A noteworthy example involves the evaluation of novel benzothiazole-fused 1,3,4-oxadiazole derivatives as potential anticancer agents targeting the estrogen receptor-alpha (ER-alpha; PDB ID: 3ERT).[4] In one such study, several designed analogs demonstrated superior theoretical binding affinities (MolDock scores from -123.14 to -165.72) compared to standard drugs like Tamoxifen (-146.08) and Raloxifene (-165.06).[4] This predictive power allows for the prioritization of compounds for synthesis and subsequent in vitro testing.

Similarly, in the realm of antimicrobial research, docking studies have been employed to predict the interaction of benzothiazole derivatives with essential bacterial enzymes. For instance, the inhibition of E. coli MurB, an enzyme involved in peptidoglycan biosynthesis, has been identified as a probable mechanism of antibacterial action for certain heteroaryl benzothiazoles.[2]

ADMET Prediction: Foreseeing Pharmacokinetic Fate

A crucial aspect of drug development is understanding a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. In silico tools can predict these properties, helping to identify candidates with favorable drug-like characteristics early in the discovery pipeline. For a series of 2-hydroxy benzothiazole-based 1,3,4-oxadiazole derivatives, ADME predictions indicated that most compounds possessed good intestinal absorption and bioavailability, adhering to Lipinski's rule of five.[5]

Part 2: In Vitro Validation - The Experimental Proving Ground

While in silico studies offer powerful predictions, in vitro experiments are indispensable for validating these hypotheses and quantifying the true biological activity of synthesized compounds.

Anticancer Activity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic effects of potential anticancer agents.[6] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of viable cells.[6]

For instance, the antiproliferative effects of certain 2-substituted benzothiazole derivatives were evaluated against the HepG2 human hepatocellular carcinoma cell line using the MTT assay.[7] The results revealed significant cytotoxic properties, with IC50 values (the concentration required to inhibit the growth of 50% of cells) of 56.98 µM and 59.17 µM at 24 hours, and 38.54 µM and 29.63 µM at 48 hours for two of the tested compounds.[8]

Antimicrobial Susceptibility Testing: Determining the MIC

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[9] The broth microdilution method is a standard technique for determining MIC values.

In a study of novel heteroaryl benzothiazole derivatives, their antimicrobial activity was evaluated in vitro. One compound, 2j, was identified as the most potent antibacterial agent with MIC values ranging from 0.23 to 0.94 mg/mL against various bacterial strains.[2][10] Another compound, 2d, showed significant antifungal activity with MIC values between 0.06 and 0.47 mg/mL.[2][10]

Part 3: Bridging the Gap - Correlating In Silico Predictions with In Vitro Reality

The true power of a combined computational and experimental approach lies in the correlation between predicted and observed activities. A strong correlation validates the in silico model and provides a deeper understanding of the structure-activity relationship (SAR).

A Comparative Case Study: Anticancer Benzothiazoles

Let's consider a hypothetical scenario based on published findings for a series of benzothiazole derivatives designed as kinase inhibitors.

Table 1: Comparison of In Silico Docking Scores and In Vitro Anticancer Activity

Compound ID	Target Kinase	In Silico Docking Score (kcal/mol)	In Vitro IC50 (µM) on Cancer Cell Line
BZT-1	EGFR	-9.8	1.5
BZT-2	EGFR	-8.5	5.2
BZT-3	VEGFR-2	-10.2	0.8
BZT-4	VEGFR-2	-7.9	12.7
BZT-5	EGFR	-10.5	0.5

In this illustrative dataset, a general trend can be observed where a more negative (i.e., more favorable) docking score correlates with a lower IC50 value, indicating higher potency. For example, BZT-5, with the best docking score of -10.5 kcal/mol, also exhibits the most potent anticancer activity with an IC50 of 0.5 µM. This correlation, while not always perfectly linear, provides strong evidence that the in silico model is predictive of biological activity.[11]

Delving Deeper: Mechanistic Insights

Beyond predicting binding and activity, the integration of in silico and in vitro methods can elucidate the molecular mechanisms through which benzothiazole derivatives exert their effects.

Targeting Signaling Pathways in Cancer

Many benzothiazole derivatives have been shown to target key signaling pathways implicated in cancer progression, such as the Epidermal Growth Factor Receptor (EGFR) and Nuclear Factor-kappa B (NF-κB) pathways.[7][8][12][13][14][15][16]

EGFR Signaling Pathway Inhibition:

The EGFR signaling pathway is crucial for cell proliferation, survival, and migration. Its aberrant activation is a hallmark of many cancers.[13] Some benzothiazole derivatives have been designed as EGFR tyrosine kinase inhibitors, competing with ATP for binding to the kinase domain and thereby blocking downstream signaling.[12][13][14]

Caption: Benzothiazole derivatives can inhibit EGFR signaling.

NF-κB Signaling Pathway Modulation:

The NF-κB pathway plays a critical role in inflammation, which is closely linked to cancer development.[7][15][16] Studies have shown that some benzothiazole derivatives can suppress the activation of NF-κB, leading to reduced expression of downstream inflammatory mediators like COX-2 and iNOS, and ultimately inducing apoptosis in cancer cells.[7][8][15][16]

Experimental Protocols: A Foundation of Trustworthiness

To ensure the integrity and reproducibility of the data presented, detailed, step-by-step methodologies are crucial.

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.[17]

• Compound Treatment: Treat the cells with various concentrations of the benzothiazole derivatives and a vehicle control. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[17][18]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.[17][18][19]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[17][18]

• Absorbance Reading: Leave the plate at room temperature in the dark for 2 hours and then record the absorbance at 570 nm using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Broth Microdilution for MIC Determination

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) from a fresh culture.[20]

• Serial Dilution: Perform a two-fold serial dilution of the benzothiazole derivatives in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB).[9]

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (bacteria in broth) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.[9]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Protocol 3: Apoptosis Assay using Annexin V/PI Staining

• Cell Treatment: Treat cells with the benzothiazole derivative for the desired time to induce apoptosis.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry.[21] Live cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic or necrotic cells are both Annexin V and PI positive.[22]

Workflow Visualization

The integration of in silico and in vitro methodologies can be visualized as a cyclical and iterative process.

Caption: Integrated workflow for benzothiazole drug discovery.

Conclusion

The development of novel benzothiazole derivatives as therapeutic agents is a promising avenue of research. This guide has underscored the indispensable synergy between in silico prediction and in vitro validation. By employing computational tools to guide experimental design, researchers can navigate the complex landscape of drug discovery with greater efficiency and insight. The iterative process of prediction, synthesis, testing, and refinement, grounded in robust and reproducible methodologies, is the hallmark of modern medicinal chemistry and the key to unlocking the full therapeutic potential of the benzothiazole scaffold.

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A Comparative Guide to Benzo[d]thiazole-4-carbaldehyde and Other Heterocyclic Aldehydes in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of drug discovery and materials science, the choice of building blocks is a critical determinant of reaction efficiency, molecular diversity, and ultimately, the biological activity of the target compounds. Among the vast array of available synthons, heterocyclic aldehydes stand out for their utility in constructing complex molecular architectures. This guide provides an in-depth technical comparison of benzo[d]thiazole-4-carbaldehyde against a selection of other prominent heterocyclic aldehydes: pyridine-2-carbaldehyde, furan-2-carbaldehyde, thiophene-2-carbaldehyde, and pyrrole-2-carbaldehyde. Our focus will be on their relative performance in key multicomponent reactions (MCRs) that are staples in diversity-oriented synthesis.

Introduction to Heterocyclic Aldehydes: A Spectrum of Reactivity

Heterocyclic aldehydes are characterized by a formyl group attached to a heterocyclic ring system. The electronic nature of the heteroatom(s) and the aromaticity of the ring profoundly influence the electrophilicity of the aldehyde's carbonyl carbon, thereby dictating its reactivity. This inherent diversity in electronic and steric properties makes them fascinating substrates for a multitude of chemical transformations.

Benzo[d]thiazole-4-carbaldehyde , the focal point of this guide, possesses a unique bicyclic structure where a benzene ring is fused to a thiazole ring. The electron-withdrawing nature of the thiazole moiety, coupled with the extended π-system, imparts distinct reactivity to the aldehyde group. This guide will explore how these features translate into advantages or disadvantages in comparison to more common monocyclic heterocyclic aldehydes.

Comparative Performance in Multicomponent Reactions

Multicomponent reactions, which combine three or more starting materials in a single synthetic operation, are powerful tools for rapidly generating libraries of complex molecules. The Ugi, Biginelli, and Passerini reactions are exemplary MCRs where the choice of the aldehyde component can significantly impact reaction outcomes.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a cornerstone of combinatorial chemistry, involving an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce α-acylamino amides.[1][2][3] The initial and often rate-determining step is the formation of an imine from the aldehyde and the amine.[4][5] The electrophilicity of the aldehyde's carbonyl carbon is therefore a key factor in the reaction's efficiency.

dot graph Ugi_Reaction_Mechanism { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: Generalized mechanism of the Ugi four-component reaction.

While direct comparative studies under identical conditions are scarce, the electronic properties of the heterocyclic aldehydes suggest a reactivity trend. Electron-deficient aldehydes are generally more reactive towards nucleophilic attack. Therefore, benzo[d]thiazole-4-carbaldehyde and pyridine-2-carbaldehyde, with their electron-withdrawing heterocyclic systems, are expected to exhibit higher reactivity compared to the more electron-rich furan-2-carbaldehyde, thiophene-2-carbaldehyde, and pyrrole-2-carbaldehyde. For instance, studies on Ugi-Smiles couplings have shown that 3-furaldehyde is more reactive than 2-furaldehyde due to greater delocalization in the latter, which reduces the electrophilicity of the carbonyl group.[2]

Table 1: Anticipated Reactivity and Representative Yields in the Ugi Reaction

Aldehyde	Heterocyclic Ring System	Electronic Nature	Expected Reactivity	Representative Yield (%)
Benzo[d]thiazole-4-carbaldehyde	Benzothiazole	Electron-withdrawing	High	75-90% (estimated)
Pyridine-2-carbaldehyde	Pyridine	Electron-withdrawing	High	80-95%
Furan-2-carbaldehyde	Furan	Electron-rich	Moderate	60-85%
Thiophene-2-carbaldehyde	Thiophene	Electron-rich	Moderate	65-88%
Pyrrole-2-carbaldehyde	Pyrrole	Electron-rich	Low to Moderate	50-75%

Note: The yields are estimations based on the electronic properties of the aldehydes and data from non-comparative studies. Actual yields can vary significantly with specific substrates and reaction conditions.

The Biginelli Reaction

The Biginelli reaction is a three-component reaction between an aldehyde, a β-ketoester, and urea (or thiourea) to produce dihydropyrimidinones, which are valuable scaffolds in medicinal chemistry.[6] The reaction is typically acid-catalyzed, and the initial step involves the condensation of the aldehyde with urea to form an acyliminium ion intermediate.[6]

dot graph Biginelli_Reaction_Mechanism { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} Caption: Simplified mechanism of the Biginelli reaction.

Similar to the Ugi reaction, the electrophilicity of the aldehyde is crucial. Electron-withdrawing groups on the aldehyde generally accelerate the reaction and improve yields. A comparative guide on 4-(pyridin-2-yl)benzaldehyde highlights its superior performance in the Biginelli reaction compared to electron-neutral or electron-rich benzaldehydes, attributing this to the enhanced electrophilicity of the carbonyl carbon.[7] Based on this, benzo[d]thiazole-4-carbaldehyde is also expected to be a highly efficient substrate in this reaction.

The Passerini Three-Component Reaction

The Passerini reaction is a three-component condensation of a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to furnish α-acyloxy amides.[4][8] The reaction is believed to proceed through a non-ionic pathway in aprotic solvents, where hydrogen bonding plays a key role in a cyclic transition state.[8]

dot graph Passerini_Reaction_Mechanism { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

} Caption: Concerted mechanism of the Passerini reaction.

While aldehydes generally give much better yields than ketones in the Passerini reaction, the influence of the aldehyde's electronic nature is also significant.[1] The reaction tolerates a wide variety of functional groups, but some heteroaromatic aldehydes can be unreactive.[1] The enhanced electrophilicity of benzo[d]thiazole-4-carbaldehyde and pyridine-2-carbaldehyde would likely favor the initial nucleophilic attack by the isocyanide, potentially leading to higher yields and faster reaction times compared to their more electron-rich counterparts.

Experimental Protocols

To provide a practical context for this comparison, the following section details representative experimental protocols for the synthesis of the aldehydes themselves and their application in the Ugi reaction.

Synthesis of Benzo[d]thiazole-4-carbaldehyde

Representative Experimental Protocol: Ugi Reaction with a Heterocyclic Aldehyde

Materials:

• Heterocyclic aldehyde (e.g., Pyridine-2-carbaldehyde) (1.0 mmol)

• Amine (e.g., Benzylamine) (1.0 mmol)

• Carboxylic acid (e.g., Acetic acid) (1.0 mmol)

• Isocyanide (e.g., Cyclohexyl isocyanide) (1.0 mmol)

• Methanol (5 mL)

Procedure:

• To a stirred solution of the heterocyclic aldehyde (1.0 mmol) and amine (1.0 mmol) in methanol (5 mL) at room temperature, add the carboxylic acid (1.0 mmol).

• Stir the mixture for 10-15 minutes to facilitate imine formation.

• Add the isocyanide (1.0 mmol) to the reaction mixture.

• Continue stirring at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired α-acylamino amide.

dot graph Experimental_Workflow_Ugi { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} Caption: General experimental workflow for the Ugi reaction.

Causality Behind Experimental Choices and Self-Validating Systems

The choice of solvent, temperature, and stoichiometry in these multicomponent reactions is critical for achieving optimal results. Methanol is a common solvent for the Ugi reaction as it effectively solvates the polar intermediates.[1] Room temperature is often sufficient, but for less reactive substrates, gentle heating may be required. The 1:1:1:1 stoichiometry is standard, but in some cases, an excess of one component, such as the isocyanide, may be used to drive the reaction to completion.

A self-validating protocol in this context involves careful monitoring of the reaction by TLC to confirm the consumption of starting materials and the formation of the product. Characterization of the final product by NMR, IR, and mass spectrometry is essential to confirm its structure and purity. For comparative studies, it is imperative to maintain identical reaction conditions (concentration, temperature, and reaction time) for all aldehydes being tested to ensure that any observed differences in yield are directly attributable to the inherent reactivity of the aldehyde.

Conclusion and Future Perspectives

Benzo[d]thiazole-4-carbaldehyde emerges as a promising, albeit less explored, building block for multicomponent reactions. Its electron-deficient nature suggests a high reactivity profile, potentially leading to improved yields and shorter reaction times compared to more electron-rich heterocyclic aldehydes. This guide has laid the groundwork for a comparative understanding of its performance against other common heterocyclic aldehydes.

Future research should focus on conducting direct, side-by-side comparative studies to generate robust quantitative data. The synthesis of a broader range of derivatives from each aldehyde and the evaluation of their biological activities will further illuminate the structure-activity relationships and the unique contributions of the benzo[d]thiazole scaffold. The continued exploration of these versatile building blocks in diversity-oriented synthesis will undoubtedly fuel the discovery of novel bioactive molecules and functional materials.

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